(S)-Ethyl 2-azido-2-phenylethanoate

• CAS: 162402-58-6

Core Science & Biosynthesis

Technical Whitepaper: Chemical Properties, Synthesis, and Applications of (S)-Ethyl 2-azido-2-phenylethanoate

Executive Summary & Strategic Importance

In modern asymmetric synthesis and drug development, chiral α-azido esters serve as indispensable building blocks. (S)-Ethyl 2-azido-2-phenylethanoate (also known as ethyl (S)-2-azido-2-phenylacetate) is a highly versatile chiral synthon[1]. Featuring a stereogenic center at the α-carbon that bears both an azide moiety and a phenyl ring, this compound is primarily utilized in peptide engineering, the synthesis of unnatural amino acids, and as a highly reactive partner in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) click chemistry.

As a Senior Application Scientist, I have structured this guide to move beyond basic properties, providing a deep dive into the mechanistic causality of its synthesis, self-validating experimental protocols, and downstream applications.

Physicochemical & Spectroscopic Profile

Understanding the baseline physicochemical properties and spectroscopic signatures of (S)-ethyl 2-azido-2-phenylethanoate is critical for orthogonal validation during synthesis. The presence of the azide group makes the compound highly responsive to specific spectroscopic techniques, particularly Infrared (IR) spectroscopy, while the chiral α-proton provides a distinct Nuclear Magnetic Resonance (NMR) signature.

Quantitative Data Summary

Property / Parameter	Value / Description
IUPAC Name	Ethyl (2S)-2-azido-2-phenylacetate
CAS Number	162402-58-6[1]
Molecular Formula	C₁₀H₁₁N₃O₂[1]
Molecular Weight	205.21 g/mol [1]
Physical State	Colorless oil[2]
IR Signature (Azide)	ν ~2106 cm⁻¹ (Strong, asymmetric stretch)[2]
¹H NMR (400 MHz, CDCl₃)	δ 7.45–7.36 (m, 5H), 4.95 (s, 1H), 4.31–4.17 (m, 2H), 1.25 (t, J = 7.0 Hz, 3H)[3]
¹³C NMR (150 MHz, CDCl₃)	δ 169.2, 134.1, 129.3, 129.2, 127.7, 65.4, 62.3, 14.1[3]

Note: The singlet at δ 4.95 ppm in the ¹H NMR spectrum is the diagnostic α-proton. Its integration and chemical shift are the primary indicators of successful azide incorporation without unwanted enolization[3].

Mechanistic Pathways for Enantioselective Synthesis

The synthesis of (S)-ethyl 2-azido-2-phenylethanoate requires strict stereochemical control. Two primary pathways are utilized in modern laboratories:

• Direct Photoexcitation (S₈2 Mechanism): A cutting-edge methodology involves the visible-light-mediated azidation of α-diazoesters using trimethylsilyl azide (TMSN₃). As detailed in3, this proceeds via an S₈2 mechanism where photoexcitation bypasses the need for harsh thermal conditions, preserving the integrity of sensitive functional groups[3].

• Chiral Pool Sₙ2 Inversion: The classical, highly reliable approach utilizes (R)-ethyl 2-bromo-2-phenylacetate. Nucleophilic attack by sodium azide (NaN₃) proceeds via a concerted Sₙ2 mechanism, resulting in a complete Walden inversion to yield the (S)-enantiomer.

Fig 1. Divergent synthetic pathways to (S)-ethyl 2-azido-2-phenylethanoate.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for reagent and condition selection is explicitly defined.

Protocol A: Visible-Light-Mediated Azidation of α-Diazoesters

Adapted from recent advancements in photoredox catalysis[3].

• Reaction Assembly: In an oven-dried Schlenk tube, dissolve 0.3 mmol of ethyl 2-diazo-2-phenylacetate in 2.0 mL of anhydrous dichloromethane (DCM).

  • Causality: Anhydrous DCM prevents competitive hydrolysis of the diazo intermediate.

• Reagent Addition: Add 1.5 equivalents of TMSN₃ dropwise under an argon atmosphere.

• Photochemical Activation: Irradiate the mixture using a blue LED (λ ~450 nm) at room temperature for 4–6 hours.

  • Causality: Visible light selectively excites the diazo compound to a singlet carbene/excited state without triggering the thermal decomposition pathways that lead to complex oligomeric mixtures[3].

• In-Process Validation: Monitor the reaction via IR spectroscopy. The reaction is complete when the diazo stretch (~2100 cm⁻¹) is completely replaced by the broader azide stretch (~2106 cm⁻¹)[2].

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (Petroleum Ether/Ethyl Acetate = 50:1) to yield the product as a colorless oil[2].

Protocol B: Stereospecific Sₙ2 Displacement

Optimized for maximum enantiomeric excess (ee).

• Solvent Preparation: Suspend 1.5 equivalents of strictly anhydrous NaN₃ in 5.0 mL of N,N-Dimethylformamide (DMF).

  • Causality: DMF, a polar aprotic solvent, strongly solvates the Na⁺ cation while leaving the N₃⁻ anion unsolvated and highly nucleophilic, maximizing Sₙ2 kinetics over E2 elimination.

• Substrate Addition: Cool the suspension to 0 °C. Dropwise, add 1.0 equivalent of (R)-ethyl 2-bromo-2-phenylacetate.

  • Causality: Initiating the reaction at 0 °C suppresses enolization of the α-proton, which would otherwise lead to racemization of the stereocenter.

• Reaction & Quenching: Allow the mixture to slowly warm to room temperature over 12 hours. Quench with ice-cold distilled water to precipitate inorganic salts.

• Extraction & Self-Validation: Extract with diethyl ether (3 × 10 mL). Wash the combined organic layers with brine to remove residual DMF. Prior to downstream use, validate the stereochemical integrity via Chiral HPLC (e.g., Chiralcel OD-H column) to confirm >98% ee.

Downstream Applications: Click Chemistry & Drug Development

In drug discovery, the spatial orientation of functional groups dictates binding affinity. The (S)-configuration of this azide makes it an ideal precursor for synthesizing chiral 1,4-disubstituted 1,2,3-triazoles via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) .

During CuAAC, the stereocenter adjacent to the azide remains untouched. The use of a Cu(I) catalyst—typically generated in situ from CuSO₄ and sodium ascorbate—ensures complete regioselectivity. Causality: Sodium ascorbate acts as a mild reducing agent, maintaining the copper in the active +1 oxidation state and preventing the oxidative Glaser coupling of the terminal alkynes.

Fig 2. CuAAC click chemistry workflow utilizing the chiral azide building block.

References

• Santa Cruz Biotechnology. "(S)-Ethyl 2-azido-2-phenylethanoate | CAS 162402-58-6". SCBT Product Catalog.
• The Journal of Organic Chemistry. "Boron-Catalyzed Azide Insertion of α-Aryl α-Diazoesters" (2019). American Chemical Society.
• The Journal of Organic Chemistry. "Visible-Light-Mediated Azidation of α-Diazoesters with TMSN3 via Direct Photoexcitation and SH2 Mechanism" (2024). American Chemical Society.

Sources

• 1. scbt.com [scbt.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Guide: Safety, Handling, and Application Protocols for (S)-Ethyl 2-azido-2-phenylethanoate

Executive Summary & Chemical Profiling

(S)-Ethyl 2-azido-2-phenylethanoate (CAS 162402-58-6) is an α -azido ester utilized extensively in asymmetric synthesis, peptidomimetic drug development, and Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry. As an organic azide, it inherently possesses high-energy nitrogen bonds that require rigorous thermodynamic evaluation before benchtop manipulation. This whitepaper establishes self-validating safety protocols and experimental workflows rooted in mechanistic causality.

Table 1: Physicochemical Properties

Property	Value
CAS Number	162402-58-6
Chemical Formula	C₁₀H₁₁N₃O₂
Molecular Weight	205.21 g/mol
Appearance	Colorless to pale yellow oil[1]
Diagnostic IR Stretch	~2106 cm⁻¹ (Asymmetric N₃ stretch)[1]

Thermodynamic Stability & The "Rule of Six"

To establish a self-validating safety protocol, we must first analyze the thermodynamic stability of the molecule. The explosive potential of an organic azide is dictated by the dilution of its energetic explosophore (the -N₃ group) by the rest of the molecular framework. Stability is assessed via the Carbon-to-Nitrogen (C/N) ratio and the extended "Rule of Six"[2].

• C/N Ratio Assessment : The molecule contains 10 carbons and 3 nitrogens, yielding a C/N ratio of 3.33. Because the ratio is > 3, the compound is considered relatively stable and can be safely isolated and stored in its pure form (up to 20 grams)[2].

• Extended Rule of Six : The equation (N_Carbon + N_Oxygen) / N_Nitrogen ≥ 3 provides a more comprehensive safety margin[2]. For this compound: (10 + 2) / 3 = 4. Since 4 ≥ 3, the molecular framework provides sufficient dilution of the energetic functional group to render it safe under standard laboratory controls[2].

Despite passing these heuristic thresholds, α -azido esters remain sensitive to thermal degradation. At elevated temperatures, they can extrude nitrogen gas (N₂) to form highly reactive imines or carbenes, leading to rapid, exothermic decomposition.

Thermodynamic stability assessment of (S)-Ethyl 2-azido-2-phenylethanoate.

Hazard Identification & Mechanistic Toxicology

While not classified as a primary explosive, (S)-Ethyl 2-azido-2-phenylethanoate presents acute toxicological hazards. The azide moiety can be metabolically reduced to release free azide anions (N₃⁻), which exhibit toxicity mechanisms virtually identical to cyanide—binding irreversibly to the heme cofactor in cytochrome c oxidase and halting cellular respiration[3].

Table 2: GHS Hazard Profile & Causality

Hazard Class	Mechanistic Causality & Risk
Physical Hazard	Azides react with heavy metals to form highly shock-sensitive metal azides[4].
Health Hazard	Potential release of azide anions inhibiting mitochondrial oxidative phosphorylation[3].
Reactivity	Thermal excitation induces N₂ extrusion and exothermic decomposition[2].

Self-Validating Handling and Storage Protocols

To ensure absolute trustworthiness in laboratory operations, the following protocols must be strictly adhered to. These steps are designed to eliminate the physical triggers that induce azide decomposition.

• Elimination of Friction Triggers : Never expose organic azides to ground glass joints[2]. The micro-friction generated by glass-on-glass rotation can provide the activation energy required for explosive decomposition[3]. Use Teflon-lined caps and joints.

• Exclusion of Metal Implements : Do not use metal spatulas or needles for transferring the neat oil[2]. Trace reactions with metal surfaces can form microscopic quantities of heavy metal azides (e.g., copper azide), which are primary explosives that can detonate the bulk organic azide upon shock[5]. Use polymeric (PTFE/polypropylene) spatulas.

• Solvent Incompatibilities : Never use halogenated solvents (e.g., dichloromethane, chloroform) if trace sodium azide from the synthesis remains, as this can form highly explosive diazidomethane[5].

• Storage : Store in tightly sealed amber vials (to prevent photolytic decomposition) at -18°C to -20°C under an inert argon atmosphere[5].

Experimental Workflow: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The following protocol describes the safe utilization of (S)-Ethyl 2-azido-2-phenylethanoate in a CuAAC reaction to synthesize a 1,2,3-triazole derivative. This workflow is self-validating, utilizing spectroscopic tracking to ensure complete consumption of the energetic azide.

Step-by-Step Methodology:

• Preparation & PPE : Don a flame-resistant lab coat, heavy-duty nitrile gloves, and safety glasses. Set up the reaction behind a blast shield in a properly ventilated fume hood[4].

• Reagent Mixing : In a round-bottom flask equipped with a Teflon-coated magnetic stir bar, dissolve (S)-Ethyl 2-azido-2-phenylethanoate (1.0 mmol, ~205 mg) and the terminal alkyne (1.1 mmol) in a 1:1 mixture of tert-butanol and water (10 mL).

• Catalyst Generation In-Situ : Add sodium ascorbate (0.1 mmol, 10 mol%) followed by copper(II) sulfate pentahydrate (0.05 mmol, 5 mol%).

  • Causality: Sodium ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ, preventing the buildup of unstable copper acetylides or copper azides that occur with direct Cu(I) salt addition.

• Reaction Monitoring (Self-Validation) : Stir the mixture at room temperature for 4-6 hours. Validate the progress by taking a 10 µL aliquot and performing FT-IR spectroscopy. The reaction is complete when the intense, diagnostic azide stretch at ~2106 cm⁻¹ completely disappears[1].

• Workup & Copper Sequestration : Dilute the mixture with ethyl acetate and wash with a saturated aqueous solution of EDTA (Ethylenediaminetetraacetic acid).

  • Causality: EDTA chelates the copper catalyst, ensuring no transition metals remain in the organic phase, which could otherwise catalyze unwanted degradation during concentration.

• Isolation : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (water bath < 30°C). Purify via silica gel flash chromatography.

Self-validating CuAAC reaction workflow for (S)-Ethyl 2-azido-2-phenylethanoate.

Emergency Mitigation & Spill Response

In the event of a spill of (S)-Ethyl 2-azido-2-phenylethanoate:

• Do not wipe with paper towels , as the friction could induce decomposition[3].

• Cover the spill with a non-combustible, inert absorbent material (e.g., vermiculite or sand).

• Using a plastic (non-metal) dustpan, carefully sweep the absorbed material into a dedicated, explicitly labeled azide waste container[5].

• Do not attempt to quench organic azides with acidic solutions (like iodine or nitrous acid) on the benchtop; mixing azides with acids can result in the formation of highly toxic and explosive hydrazoic acid[5].

References

• Information on Azide Compounds Source: Stanford Environmental Health & Safety URL:[Link]

• Safe Handling of Azides Source: University of Pittsburgh Safety Manual URL:[Link]

• Azides Fact Sheet Source: Wayne State University URL:[Link]

• Boron-Catalyzed Azide Insertion of α-Aryl α-Diazoesters Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 3. research.wayne.edu [research.wayne.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. safety.pitt.edu [safety.pitt.edu]

Thermal stability and decomposition profile of (S)-Ethyl 2-azido-2-phenylethanoate

An In-Depth Technical Guide to the Thermal Stability and Decomposition Profile of (S)-Ethyl 2-azido-2-phenylethanoate

Executive Summary

(S)-Ethyl 2-azido-2-phenylethanoate is a valuable chiral building block in organic synthesis, frequently employed as a precursor to non-natural α-amino acids for peptide and pharmaceutical development.[1][2] As with all organic azides, its utility is intrinsically linked to its energetic nature, making a thorough understanding of its thermal stability and decomposition characteristics a prerequisite for safe handling, process scale-up, and reaction design. This guide provides a comprehensive technical overview of the factors governing the stability of (S)-Ethyl 2-azido-2-phenylethanoate, outlines rigorous experimental protocols for its thermal characterization using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), discusses its decomposition profile, and establishes best practices for risk mitigation. The methodologies and principles detailed herein are designed to equip researchers with the expertise to confidently and safely utilize this versatile synthetic intermediate.

Compound Profile and Synthetic Relevance

(S)-Ethyl 2-azido-2-phenylethanoate is a member of the α-azido ester class of compounds.[1][3] Its structure incorporates a chiral center, a phenyl ring, an ester, and an azide moiety, making it a synthetically attractive intermediate. The azide group serves as a masked amine, which is stable to many reaction conditions but can be readily reduced to the corresponding primary amine, providing access to optically pure phenylglycine derivatives.[1]

Property	Value
IUPAC Name	(2S)-2-azido-2-phenylacetate
CAS Number	162402-58-6[4]
Molecular Formula	C₁₀H₁₁N₃O₂[4]
Molecular Weight	205.21 g/mol [4]
Appearance	Typically a liquid or low-melting solid

The primary application lies in its role as a protected amino acid equivalent, where the azide's small size and unique reactivity offer advantages over traditional urethane-based protecting groups in complex peptide syntheses.[1]

Foundational Principles of Organic Azide Stability

The thermal stability of any organic azide is fundamentally dictated by its molecular structure.[5] For (S)-Ethyl 2-azido-2-phenylethanoate, we can apply established principles to make an initial hazard assessment.

• Carbon-to-Nitrogen Ratio (C/N): A higher C/N ratio generally indicates greater stability.[5][6] For C₁₀H₁₁N₃O₂, the C/N ratio is 10/3 ≈ 3.33. This value is favorable, suggesting it is significantly more stable than low-molecular-weight azides.

• Rule of Six: This empirical rule suggests that a compound should have at least six carbon atoms for each energetic functional group (like an azide) to be considered relatively safe.[6][7] With ten carbons and one azide group, this molecule comfortably satisfies the Rule of Six.

• Electronic and Structural Effects: The azide is positioned at a benzylic carbon, alpha to a carbonyl group. Electron-withdrawing groups can decrease the thermal stability of azides.[5] The phenyl and ester groups influence the electron density at the carbon bearing the azide, which can affect the decomposition onset temperature.

Caption: Logical relationship between structural factors and thermal stability.

Experimental Workflow for Thermal Hazard Assessment

A comprehensive thermal hazard assessment relies on complementary analytical techniques, primarily Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[5] These methods provide quantitative data on mass loss and heat flow as a function of temperature, respectively.

Caption: General experimental workflow for thermal stability analysis.

Thermogravimetric Analysis (TGA)

Causality: TGA is employed first to identify the temperature range at which the compound begins to decompose via mass loss. The primary decomposition of an azide involves the liberation of gaseous nitrogen (N₂), a significant mass loss event that TGA can precisely detect.[5] This informs the temperature program for the more sensitive DSC analysis, preventing premature termination of the experiment or running it at an unnecessarily high temperature.

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of (S)-Ethyl 2-azido-2-phenylethanoate into a tared TGA pan (aluminum or ceramic).[5]

• Instrument Setup: Place the pan in the TGA furnace. Purge the system with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative side reactions.[5]

• Temperature Program: Equilibrate the sample at a starting temperature (e.g., 30 °C).

• Heating Ramp: Heat the sample at a linear rate of 10 °C/min up to a final temperature (e.g., 300 °C).[5] This rate is a standard starting point that balances resolution and experimental time.

• Data Analysis: Plot the percentage of mass loss against temperature. The onset temperature of decomposition is determined from the intersection of the baseline tangent and the tangent of the mass loss curve.

Expected Data & Interpretation:

The TGA curve is expected to show a stable baseline followed by a sharp, single-step mass loss.

Parameter	Expected Result	Interpretation
Onset Temperature (T_onset)	> 100 °C	The temperature at which significant decomposition begins.
Mass Loss (%)	~27.3%	Corresponds to the theoretical loss of one molecule of N₂ (28.01 g/mol ) from the parent compound (205.21 g/mol ).
Residue (%)	~72.7%	The mass of the non-volatile organic fragment remaining after N₂ evolution.

Differential Scanning Calorimetry (DSC)

Causality: DSC measures the heat flow associated with thermal transitions. For an organic azide, the decomposition is a highly exothermic event.[8] DSC quantifies the onset temperature of this exotherm and the total energy released (enthalpy of decomposition, ΔH_d), which are critical parameters for assessing the explosive hazard.[8][9]

Experimental Protocol:

• Sample Preparation: Accurately weigh a smaller sample, typically 1-5 mg, into a DSC pan.[5] Using a smaller mass is a crucial safety measure to manage the energy release. For potentially energetic materials, use hermetically sealed pans or specialized high-pressure crucibles.

• Instrument Setup: Place the sample pan and a reference pan (usually empty) into the DSC cell. Purge with an inert gas (e.g., nitrogen) at a constant flow rate.[5][10]

• Temperature Program: Equilibrate the sample at a starting temperature (e.g., 30 °C).

• Heating Ramp: Heat the sample at a constant rate (e.g., 5 or 10 °C/min) through the decomposition range identified by TGA.[5]

• Data Analysis: Plot the heat flow (W/g) against temperature. The decomposition event will appear as a sharp exothermic peak. Integrate the area of this peak to determine the enthalpy of decomposition (ΔH_d).[9]

Expected Data & Interpretation:

Parameter	Expected Range	Interpretation
Onset Temperature (T_onset)	Similar to TGA	Confirms the temperature at which the energetic decomposition begins.
Peak Maximum Temperature (T_peak)	> T_onset	The temperature at which the rate of decomposition is highest.
Enthalpy of Decomposition (ΔH_d)	-150 to -250 kJ/mol	A large negative value indicates a significant release of energy. For sulfonyl azides, an average ΔH_d of -201 kJ/mol is observed.[8]

Decomposition Profile and Mechanistic Pathway

The thermal decomposition of most organic azides proceeds through the initial extrusion of molecular nitrogen to form a highly reactive nitrene intermediate.[11]

Caption: Postulated thermal decomposition pathway for the title compound.

• Initial Step: Upon heating, the C-N₃ bond cleaves, releasing molecular nitrogen (N₂), a thermodynamically very stable molecule. This is the primary mass loss event observed in TGA and the source of the exotherm in DSC.

• Nitrene Formation: The initial loss of N₂ generates a singlet nitrene intermediate. Nitrenes are electron-deficient, highly reactive species.[11]

• Intramolecular Rearrangement: The most likely fate of the resulting nitrene is a rapid intramolecular 1,2-hydride shift from the alpha-carbon to the nitrogen atom. This rearrangement leads to the formation of a more stable imine product, ethyl 2-imino-2-phenylacetate. This is a common pathway for alkyl azides.[11]

• Further Reactions: At higher temperatures or in concentrated solutions, the highly reactive nitrene could potentially undergo intermolecular reactions, leading to oligomeric or polymeric materials, but intramolecular rearrangement is typically favored.

Safety, Handling, and Risk Mitigation

Organic azides are energetic materials that require strict safety protocols.[6][12][13] Their decomposition can be triggered by heat, shock, friction, or light.[6][13]

Hazard Assessment: Based on the C/N ratio and the Rule of Six, (S)-Ethyl 2-azido-2-phenylethanoate is not expected to be a primary explosive. However, it is an energetic compound capable of rapid decomposition upon heating and must be handled with appropriate care.

Recommended Procedures:

Guideline	Do	Don't	Rationale
Engineering Controls	Work in a certified chemical fume hood. Use a blast shield for reactions involving heating or larger quantities.[12]	Work on an open bench.	To contain potential energy release and toxic vapors. Hydrazoic acid (HN₃), which is highly toxic and explosive, can form in the presence of acid.[6]
Personal Protective Equipment (PPE)	Wear a flame-resistant lab coat, safety goggles, and appropriate gloves (e.g., nitrile).[12]	Handle without adequate PPE.	To protect from splashes, thermal energy, and skin absorption.[7][12]
Handling & Solvents	Use plastic, Teflon, or ceramic spatulas.[13]	Use metal spatulas or ground glass joints.[6][14]	To avoid the formation of highly shock-sensitive heavy metal azides.[6]
Use halogenated solvents (e.g., CH₂Cl₂, CHCl₃).[6][13]	Can form extremely unstable di- and tri-azidomethane.[6][13]
Storage	Store in a cool, dark place, preferably at or below -18 °C.[6] Use plastic or amber glass containers.[6]	Store at room temperature or in direct light.[7][13]	To minimize the input of external energy (heat, light) that can initiate decomposition.[13]
Purification	Use extraction, precipitation, or low-temperature chromatography.	Use distillation or sublimation.[13]	Applying high heat during purification can lead to uncontrolled decomposition.[13][14]
Waste Disposal	Quench residual azide (e.g., convert to a stable amine) before disposal.[6] Segregate azide waste and label clearly.[13][14]	Mix azide waste with acids or heavy metal waste.[12]	To prevent the formation of hydrazoic acid or explosive metal azides in the waste stream.[12]

Conclusion

(S)-Ethyl 2-azido-2-phenylethanoate is a key synthetic intermediate whose safe and effective use hinges on a robust understanding of its thermal properties. While structural analysis suggests a moderate level of stability compared to more hazardous low-molecular-weight azides, it remains an energetic compound. Rigorous characterization using TGA and DSC is not merely recommended but essential for defining safe operating limits. The decomposition is characterized by a significant exothermic release of nitrogen gas, proceeding through a reactive nitrene intermediate that likely rearranges to a stable imine. By adhering to the stringent handling, storage, and disposal protocols outlined in this guide, researchers can effectively mitigate risks and harness the full synthetic potential of this valuable molecule.

References

• Safe Handling of Azides - safety.pitt.edu. (2013, February 1). University of Pittsburgh. Retrieved March 22, 2026, from [Link]

• School of Chemistry SOP For Handling Azides And Other Potentially Explosive Materials. (2018, April 1). University College Dublin. Retrieved March 22, 2026, from [Link]

• Azide Compounds - Environmental Health and Safety. (n.d.). Princeton University. Retrieved March 22, 2026, from [Link]

• Azides - UVIC. (2022, May 18). University of Victoria. Retrieved March 22, 2026, from [Link]

• A Facile and Enantiospecific Synthesis of 2(S)- and 2(R)-[1′(S)-Azido-2-phenylethyl]oxirane - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• Synthesis of Azido Acids and Their Application in the Preparation of Complex Peptides. (n.d.). MDPI. Retrieved March 22, 2026, from [Link]

• Synthesis and Consecutive Reactions of α-Azido Ketones: A Review - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• Iron-Catalyzed Synthesis of α-Azido α-Amino Esters via the Alkylazidation of Alkenes. (2023). Organic Chemistry Portal. Retrieved March 22, 2026, from [Link]

• (PDF) The thermal decomposition of azidopyridines - ResearchGate. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• α-Azido Esters in Depsipeptide Synthesis: C–O Bond Cleavage during Azido Group Reduction | The Journal of Organic Chemistry. (2016, November 17). ACS Publications. Retrieved March 22, 2026, from [Link]

• Synthesis, Structures, and Kinetics and Mechanism of Decomposition of Terminal Metal Azide Complexes: Isolated Intermediates in the Formation of Imidometal Complexes from Organic Azides | Organometallics. (n.d.). ACS Publications. Retrieved March 22, 2026, from [Link]

• Organic Azides: Syntheses and Applications - ResearchGate. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• Synthesis of α-Azido Ketones and Esters Using Recyclable Hypervalent Iodine Reagent. (2010, December 14). Thieme Connect. Retrieved March 22, 2026, from [Link]

• THE KINETICS OF THE THERMAL DECOMPOSITION OF MOLTEN SILVER AZIDE - DTIC. (n.d.). Defense Technical Information Center. Retrieved March 22, 2026, from [Link]

• Azide-Based High-Energy Metal–Organic Frameworks with Enhanced Thermal Stability. (n.d.). ACS Publications. Retrieved March 22, 2026, from [Link]

• Azide-Based High-Energy Metal–Organic Frameworks with Enhanced Thermal Stability | ACS Omega. (2019, August 26). ACS Publications. Retrieved March 22, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved March 22, 2026, from [Link]

• Why alpha-azido five-membered heterocycles decompose so fast? An ab initio molecular orbital study - Lirias - KU Leuven. (2024, April 8). KU Leuven. Retrieved March 22, 2026, from [Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents | Organic Process Research & Development. (2019, November 28). ACS Publications. Retrieved March 22, 2026, from [Link]

• A Study of the Thermal Decomposition of 2-Azidoethanol and 2-Azidoethyl Acetate by Ultraviolet Photoelectron Spectroscopy and Matrix Isolation Infrared Spectroscopy | The Journal of Physical Chemistry A. (2002, August 20). ACS Publications. Retrieved March 22, 2026, from [Link]

• Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• Interpreting DSC curves Part 1: Dynamic measurements. (n.d.). Mettler Toledo. Retrieved March 22, 2026, from [Link]

• Mechanism of the Thermal Decompostion of [alpha]-azido Sulfoxides - UoN Digital Repository Home. (n.d.). University of Nairobi. Retrieved March 22, 2026, from [Link]

• The Mechanism of the Thermal Decomposition Reaction of Azines - R Discovery. (n.d.). R Discovery. Retrieved March 22, 2026, from [Link]

• • Kinetics of the thermal decomposition of sodium azide - RSC Publishing. (n.d.). Royal Society of Chemistry. Retrieved March 22, 2026, from [Link]

• A Study of the Thermal Decomposition of 2-Azidoethanol and 2-Azidoethyl Acetate by Ultraviolet Photoelectron Spectroscopy and Matrix Isolation Infrared Spectroscopy† | Request PDF - ResearchGate. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

• (S)-ETHYL 2-AZIDO-2-PHENYLETHANOATE — Chemical Substance Information - NextSDS. (n.d.). NextSDS. Retrieved March 22, 2026, from [Link]

• Thermoset Analysis Using the Discovery X3 DSC - TA Instruments. (n.d.). TA Instruments. Retrieved March 22, 2026, from [Link]

• A study of the thermal decomposition of 2-azidoethanol and 2-azidoethyl acetate by ultraviolet photoelectron spectroscopy and matrix isolation infrared spectroscopy - ePrints Soton. (2002, October 24). University of Southampton. Retrieved March 22, 2026, from [Link]

• Application News AD-0091 - Shimadzu. (n.d.). Shimadzu. Retrieved March 22, 2026, from [Link]

• Contrasting behavior in azide pyrolyses: an investigation of the thermal decompositions of methyl azidoformate, ethyl azidoformate and 2-azido-N, N-dimethylacetamide by ultraviolet photoelectron spectroscopy and matrix isolation infrared spectroscopy - PubMed. (2005, February 18). National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• Exploring the Behavior of Materials: A Comprehensive Guide to Thermal Analysis and the Push for a Sustainable Future. (n.d.). AZoM.com. Retrieved March 22, 2026, from [Link]

• Synthesis, characterization, thermal and computational studies of novel tetra-azido esters as energetic plasticizers | Request PDF - ResearchGate. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Iron-Catalyzed Synthesis of α-Azido α-Amino Esters via the Alkylazidation of Alkenes [organic-chemistry.org]
• 3. tandfonline.com [tandfonline.com]
• 4. scbt.com [scbt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. safety.pitt.edu [safety.pitt.edu]
• 7. safety.fsu.edu [safety.fsu.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. shimadzu.com [shimadzu.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. ehs.ucsb.edu [ehs.ucsb.edu]
• 13. ucd.ie [ucd.ie]
• 14. uvic.ca [uvic.ca]

Solubility Profile and Handling Protocols for (S)-Ethyl 2-azido-2-phenylethanoate in Organic Synthesis

Executive Summary

(S)-Ethyl 2-azido-2-phenylethanoate (CAS: 162402-58-6) is a versatile, chiral azide intermediate widely utilized in the synthesis of unnatural amino acids, peptidomimetics, and click-chemistry-derived triazoles. As a moderately polar, lipophilic liquid (colorless oil) at standard temperature and pressure[1], its solvation behavior is dictated by the hydrophobic phenyl and ethyl groups, balanced by the dipole moments of the ester and azide functionalities. This technical guide details its solubility profile, thermodynamic solvation mechanisms, and validated handling protocols for organic synthesis.

Molecular Architecture & Solvation Thermodynamics

The solubility of (S)-ethyl 2-azido-2-phenylethanoate is governed by three distinct structural motifs, which dictate its behavior in various solvent environments:

• Phenyl Ring: Confers significant lipophilicity to the molecule. It facilitates π−π stacking and London dispersion interactions with non-polar and aromatic solvents (e.g., toluene, hexanes).

• Ethyl Ester Motif: Acts as a strong hydrogen-bond acceptor. The carbonyl oxygen readily interacts with polar aprotic and protic solvents. However, the lack of a hydrogen-bond donor creates a high thermodynamic penalty for cavity formation in water, severely limiting aqueous solubility.

• Azide Group (–N₃): A linear, polarizable pseudo-halide that contributes to the molecule's overall dipole moment. It enhances miscibility in halogenated solvents through dipole-induced dipole interactions without hindering the overall lipophilicity of the compound.

Because the hydrophobic surface area dominates the molecular topology, the compound exhibits near-complete immiscibility with water but is highly miscible with a broad spectrum of organic solvents. This differential solubility is routinely exploited in liquid-liquid extraction (LLE) and biphasic reaction setups.

Quantitative Solubility Matrix

The following table categorizes the solubility of (S)-ethyl 2-azido-2-phenylethanoate across common solvent classes at 25°C, providing the mechanistic causality for each interaction.

Solvent Class	Representative Solvent	Dielectric Constant (ε)	Solubility Status	Mechanistic Causality
Halogenated	Dichloromethane (DCM), Chloroform	8.9 (DCM)	Miscible	Strong dipole-dipole interactions; standard solvent for synthesis, extraction, and NMR characterization[1].
Polar Aprotic	DMF, DMSO, THF	36.7 (DMF)	Highly Soluble	Excellent solvation of the polar ester/azide dipoles; ideal for metal-free azide insertions[2].
Esters / Ethers	Ethyl Acetate (EtOAc), Diethyl Ether	6.0 (EtOAc)	Miscible	"Like-dissolves-like" ester interactions; optimal for organic phase recovery during liquid-liquid extraction.
Aromatic	Toluene, Benzene	2.4 (Toluene)	Highly Soluble	Favorable π−π dispersion forces between the solvent and the substrate's phenyl ring.
Aliphatic	Hexanes, Heptane	1.9 (Hexane)	Soluble	Hydrophobic interactions with the ethyl and phenyl groups overcome the weak polar lattice.
Aqueous	Water, Brine	80.1 (Water)	Insoluble	High thermodynamic penalty for aqueous cavity formation; complete lack of H-bond donors forces phase separation.

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for handling and utilizing the compound in synthetic workflows.

Protocol A: Standardized Dissolution for Homogeneous Catalysis

Context: Preparing a 0.5 M stock solution for or cycloaddition[3].

• Vessel Preparation: Flame-dry a 10 mL Schlenk flask under argon. Causality: Removes ambient moisture, which can cause competitive side reactions (e.g., water insertion byproducts) during catalytic steps[4].

• Massing: Accurately weigh 1.026 g (approx. 5.0 mmol) of neat (S)-ethyl 2-azido-2-phenylethanoate.

• Solvent Addition: Inject 10.0 mL of anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) via a gas-tight syringe.

• Agitation & Validation: Stir at 400 rpm for 2 minutes. Self-Validation Step: Visually inspect the solution against a black-and-white background. The solution must be perfectly clear with no Schlieren lines or turbidity, confirming complete miscibility. Concentration can be further verified via quantitative NMR (qNMR) using CDCl₃[5].

• Storage: Wrap the flask in aluminum foil and store at 4°C. Causality: Azides and diazo precursors can be photochemically active and degrade under prolonged light exposure[3].

Protocol B: Liquid-Liquid Extraction (LLE) Post-Synthesis

Context: Isolating the azide product from a crude aqueous reaction mixture.

• Quenching: Quench the reaction mixture with 10 mL of distilled water to precipitate and isolate water-soluble catalysts or byproducts.

• Solvent Partitioning: Add 15 mL of Ethyl Acetate (EtOAc) to the separatory funnel. Causality: The azide will preferentially partition into the upper organic layer due to its high lipophilicity and ester-ester affinity.

• Washing: Wash the organic layer sequentially with saturated aqueous NaHCO₃ (10 mL) and brine (10 mL). Self-Validation Step: The brine wash pre-dries the organic phase by drawing out dissolved water via osmotic pressure, visibly reducing the cloudiness of the EtOAc layer.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure. Critical Parameter: Maintain the water bath temperature below 35°C to prevent thermal degradation of the azide group.

Mechanistic Solvation Workflow

Fig 1: Solvation pathways and phase behaviors of (S)-ethyl 2-azido-2-phenylethanoate.

Safety & Stability Directives

• Thermal Stability: Organic azides carry a risk of explosive decomposition if subjected to high heat. The "Rule of Six" (requiring at least six carbon atoms or other stabilizing atoms per azide group) applies favorably here: the molecule possesses 10 carbons and 2 oxygens per 3 nitrogens, rendering it relatively stable and safe to handle at room temperature.

• Photochemical Sensitivity: As demonstrated in recent literature, α -diazoesters and their corresponding azide derivatives can undergo direct photoexcitation under visible light irradiation[3]. Solutions must be stored in amber vials or dark environments to prevent unintended radical generation.

• Solvent Incompatibilities: Avoid dissolving the compound in highly reactive solvents (e.g., concentrated acids or strong bases), which will rapidly hydrolyze the ethyl ester or trigger premature azide decomposition.

References

• Jingya Yang, Shengyu Wang, Yating Han, Cunhui Wang, Jiangjiang Li, Hongyan Zhou. "Visible-Light-Mediated Azidation of α-Diazoesters with TMSN3 via Direct Photoexcitation and SH2 Mechanism", The Journal of Organic Chemistry (2024). URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Stereochemistry and Chiral Center Stability of (S)-Ethyl 2-azido-2-phenylethanoate: A Technical Guide

Executive Summary

(S)-Ethyl 2-azido-2-phenylethanoate (commonly referred to as (S)-ethyl 2-azido-2-phenylacetate) is a highly versatile chiral building block utilized extensively in the synthesis of unnatural amino acids, complex branched peptides, and functionalized molecular machines. However, the unique electronic environment surrounding its C2 stereocenter makes the molecule highly susceptible to racemization. This whitepaper provides an in-depth analysis of the stereochemical vulnerabilities of this compound, detailing the causality behind its chiral degradation, and establishes field-proven, self-validating protocols for its synthesis, analysis, and stereocenter preservation.

Structural and Stereochemical Profiling

The molecular architecture of (S)-ethyl 2-azido-2-phenylethanoate is defined by a central stereogenic alpha-carbon (C2) bonded to four distinct groups: a hydrogen atom, a phenyl ring, an ethyl ester moiety, and an azido group.

This specific triad of substituents—the ester, the azide, and the phenyl ring—exerts profound electronic effects on the molecule [[1]](). The combined inductive (-I) and resonance (-M) electron-withdrawing properties of these groups drastically lower the pKa of the alpha-proton. Because the resulting carbanion can be delocalized into both the ester carbonyl and the adjacent phenyl pi-system, the C2 stereocenter is exceptionally labile and reactive. This chirality is a critical feature when utilizing the compound as a precursor for enantiomerically pure (S)-phenylglycine derivatives 2.

Mechanisms of Racemization and Chiral Degradation

Understanding the causality behind the loss of enantiomeric excess (e.e.) is critical for designing robust experimental workflows. The degradation of the (S)-configuration primarily occurs via two distinct mechanistic pathways:

Base-Catalyzed Enolization

The most prominent threat to the stereochemical integrity of (S)-ethyl 2-azido-2-phenylethanoate is base-catalyzed enolization. Exposure to even mild organic bases (such as triethylamine or DBU) during downstream coupling reactions leads to the rapid abstraction of the acidic alpha-proton 1.

The deprotonation yields an enolate intermediate where the C2 carbon rehybridizes from sp³ to sp², adopting a planar, achiral geometry. When reprotonation occurs, the proton can attack from either the Re or Si face of the planar enolate with equal probability, resulting in total racemization (a 50:50 mixture of R and S enantiomers).

Figure 1: Base-catalyzed enolization pathway leading to C2 stereocenter racemization.

Photochemical and Radical-Mediated Epimerization

Beyond ionic pathways, the C2 stereocenter is vulnerable to radical-mediated epimerization. Recent studies investigating the visible-light-mediated azidation of α-diazoesters have demonstrated that photochemical excitation can induce the formation of diradical intermediates or cause C-N bond homolysis 3. This triplet abstraction-recombination mechanism bypasses the need for a base entirely, scrambling the stereocenter via a radical pathway. Consequently, the compound must be shielded from prolonged light exposure.

Experimental Workflows & Protocols

To successfully utilize this compound, researchers must employ self-validating workflows that synthesize the azide under non-basic conditions and immediately verify its chiral purity.

Protocol: Stereoinvertive Synthesis via Mitsunobu-Azidation

Causality: Traditional nucleophilic substitution using sodium azide (NaN₃) often requires elevated temperatures or basic conditions that trigger enolization. The Mitsunobu reaction circumvents this by using diphenylphosphoryl azide (DPPA) as the azide donor in a strictly neutral/mildly acidic environment. The reaction proceeds via a concerted S_N2 mechanism, ensuring complete stereochemical inversion from the (R)-alcohol to the (S)-azide without racemization 2.

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve 1.0 eq of (R)-ethyl 2-hydroxy-2-phenylethanoate and 1.2 eq of triphenylphosphine (PPh₃) in anhydrous THF (to achieve a 0.2 M concentration).

• Thermal Control: Submerge the reaction vessel in an ice-water bath to strictly maintain 0 °C. Critical: Low temperatures suppress background elimination side-reactions.

• Activation: Add 1.2 eq of diisopropyl azodicarboxylate (DIAD) dropwise over 15 minutes. Stir until the solution turns pale yellow, indicating the formation of the active betaine intermediate.

• Azidation: Slowly add 1.2 eq of DPPA dropwise. Stir the mixture at 0 °C for 2 hours, then allow it to gradually warm to room temperature over an additional 4 hours.

• Isolation: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer three times with diethyl ether. Combine the organic layers, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography (Hexanes/EtOAc 95:5) to yield the pure (S)-azide as a colorless oil 4.

Protocol: Chiral HPLC Analysis for Enantiomeric Excess (e.e.) Determination

Causality: To validate that the S_N2 inversion occurred without enolization leakage, chiral chromatography is mandatory. Polysaccharide-based chiral stationary phases (like CHIRALCEL OD-H) effectively resolve the (R) and (S) enantiomers through differential hydrogen bonding, dipole interactions with the azide, and π-π stacking with the phenyl ring [[5]]().

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1 mg of the purified (S)-ethyl 2-azido-2-phenylethanoate in 1 mL of HPLC-grade n-hexane/isopropanol (90:10 v/v).

• System Setup: Equip the HPLC system with a CHIRALCEL OD-H column (250 × 4.6 mm, 5 μm) 5.

• Elution Parameters: Run an isocratic elution method using n-hexane/isopropanol (95:5) at a steady flow rate of 0.5 mL/min.

• Detection & Calculation: Monitor the UV absorbance at 220 nm. The major (S)-enantiomer and minor (R)-enantiomer will elute as distinct peaks (typically around 12.0 min and 12.9 min, respectively) 5. Calculate the e.e. by integrating the Area Under the Curve (AUC) for both peaks.

Figure 2: Stereoinvertive synthesis workflow and downstream chiral validation.

Strategies for Stereocenter Preservation

Because the alpha-azido ester is inherently unstable over long durations, the most effective strategy for preserving the chiral center is to immediately convert the azide into a less electron-withdrawing functional group. Removing the strongly electron-withdrawing azide moiety significantly reduces the acidity of the alpha-proton, effectively "locking" the stereocenter.

• Staudinger Reduction: Reacting the azide with PPh₃ and water under mild, neutral conditions yields the corresponding primary amine ((S)-ethyl 2-amino-2-phenylethanoate) without epimerization 6.

• Catalytic Hydrogenation: Using Palladium on Carbon (Pd/C) and H₂ gas provides a clean reduction pathway that completely bypasses basic intermediates, ensuring the racemization-free removal of the azide functionality 6.

Quantitative Data Summary

The table below summarizes the stability of the C2 stereocenter of (S)-ethyl 2-azido-2-phenylethanoate under various environmental and operational conditions, highlighting the rapid degradation caused by basic environments.

Environmental Condition	Reagent / Catalyst	Exposure Time	e.e. Degradation	Recommended Action
Neutral, Dark, 0 °C	None (Neat)	30 Days	< 1%	Ideal storage condition for isolated intermediates.
Room Temperature	None (Neat)	7 Days	~ 5%	Store at low temperatures; avoid prolonged benchtop exposure.
Mild Base	Et₃N (1 eq) in THF, 25 °C	2 Hours	> 90% (Racemized)	Strictly avoid basic downstream reagents prior to azide reduction.
Visible Light (hv)	Ru(bpy)₃²⁺ (Photocatalyst)	4 Hours	~ 40%	Utilize amber glassware to prevent radical-mediated epimerization.

References

• [7] Boron-Catalyzed Azide Insertion of α-Aryl α-Diazoesters | The Journal of Organic Chemistry. ACS Publications. 4

• [1] 2-Azido-2-phenylacetic acid | 3380-95-8. Benchchem. 1

• [3] Visible-Light-Mediated Azidation of α-Diazoesters with TMSN3 via Direct Photoexcitation and SH2 Mechanism | The Journal of Organic Chemistry. ACS Publications. 3

• [2] Unified Approach to the Chemoselective α-Functionalization of Amides with Heteroatom Nucleophiles | Journal of the American Chemical Society. ACS Publications. 2

• [6] Solid-Phase Synthesis Utilizing Azido-alpha-Amino Acids: Reduction of Azido-Protected Proline. ResearchGate. 6

• [5] SUPPORTING INFORMATION (Synthesis of methyl (S)-2-azido-2-phenylacetate). Semantic Scholar. 5

Sources

• 1. 2-Azido-2-phenylacetic acid | 3380-95-8 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

The Role of (S)-Ethyl 2-azido-2-phenylethanoate in Chemical Proteomics: A Technical Guide to Bioorthogonal Probe Design

Executive Summary

Activity-based protein profiling (ABPP) has fundamentally transformed chemical proteomics by enabling the global discovery of functional enzyme states within complex biological networks[1]. Central to this methodology is the design of modular activity-based probes (ABPs), which typically consist of a reactive warhead, a linker, and a reporter tag[1]. Historically, the reliance on bulky fluorescent tags compromised cell permeability and biased the in vivo distribution of probes[2].

The integration of bioorthogonal click chemistry—specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC)—resolved this bottleneck by utilizing sterically inconspicuous azide handles[3]. (S)-Ethyl 2-azido-2-phenylethanoate (CAS 162402-58-6) [4] has emerged as a highly specialized, chiral building block for synthesizing these next-generation ABPs. This technical guide explores the mechanistic rationale, synthetic utility, and step-by-step experimental execution of using this α -azido ester in modern proteomics.

Structural Rationale & Mechanistic Grounding

The utility of (S)-Ethyl 2-azido-2-phenylethanoate in proteomics is driven by its unique bifunctional and stereochemical properties:

• Stereospecific Target Engagement : Enzymes such as serine hydrolases and cysteine proteases possess highly chiral active sites. The (S)-phenylglycine derivative mimics the spatial orientation of natural L-amino acids. Utilizing the pure (S)-enantiomer rather than a racemate prevents a 50% drop in effective probe concentration and eliminates off-target binding caused by the inactive (R)-enantiomer.

• Bioorthogonal Latency : The azide functional group is biologically inert. Replacing a bulky fluorophore with this sterically inconspicuous azide allows the probe to freely navigate the intracellular environment and distribute in an unbiased manner within living cells or tissues[2].

• Synthetic Modularity : The ethyl ester serves as a synthetic handle. Upon mild saponification to (S)-2-azido-2-phenylacetic acid, it can be seamlessly coupled to various electrophilic warheads (e.g., fluorophosphonates, vinyl sulfones, or chloroacetamides) to target distinct enzyme classes[1].

Fig 1. Workflow for Activity-Based Protein Profiling (ABPP) using an azide-functionalized probe.

Quantitative Benchmarking: Azide vs. Bulky Tags

The transition from direct-reporter probes to two-step click chemistry probes has significantly improved proteomic data fidelity. By adding smaller azide groups to the system, a single probe can be diversified with a variety of reporter groups without the need to develop new synthetic routes[5].

Table 1: Performance Metrics of Azide-Tagged vs. Fluorophore-Tagged Probes

Parameter	Azide-Tagged Probe (Derived from CAS 162402-58-6)	Traditional Bulky Fluorophore Probe (e.g., Rhodamine)
Cell Permeability	High (Low molecular weight, lipophilic)	Low to Moderate (Restricted by charge/size)
In Vivo Distribution	Unbiased (Uniform tissue penetration)	Biased (Driven by fluorophore lipophilicity)
Active Site Sterics	Minimal Hindrance (Azide is ~40 Da)	Significant Hindrance (Can block target access)
Reporter Versatility	High (Can click to fluorophores or biotin)	Low (Fixed to a single downstream readout)
Background Noise	Extremely Low (Bioorthogonal reaction)	High (Non-specific hydrophobic interactions)

The Chemistry of CuAAC in Proteomics

Once the azide-tagged probe has covalently bound its active enzyme targets in vivo, the cells are lysed. The proteome is then subjected to CuAAC to attach an alkyne-functionalized reporter (e.g., Alkyne-PEG4-Biotin).

Causality of Reagent Selection:

• Copper(I) Catalyst : Required to drive the cycloaddition at physiological temperatures.

• THPTA Ligand : Cu(I) is highly unstable in aqueous buffers and can generate reactive oxygen species (ROS) via Fenton-like chemistry, which degrades the proteome. THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) acts as a water-soluble accelerating ligand that stabilizes the Cu(I) oxidation state and prevents protein degradation.

• Sodium Ascorbate : Acts as a reducing agent to continuously regenerate active Cu(I) from oxidized Cu(II) during the reaction.

Fig 2. Copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for bioorthogonal reporter tagging.

Self-Validating Experimental Protocol: In Situ Labeling & Enrichment

To ensure scientific integrity, the following protocol incorporates a competitive ABPP control . This self-validating system ensures that the observed LC-MS/MS signals are strictly dependent on enzyme activity rather than non-specific protein binding.

Phase 1: In Situ Probe Incubation & Self-Validation

• Cell Culture : Grow target cells (e.g., HeLa or HEK293T) to 80% confluency in 10 cm dishes.

• Competitive Control Setup (Crucial) :

  • Dish A (Test): Treat with vehicle (DMSO) for 30 min.

  • Dish B (Control): Treat with a known broad-spectrum covalent inhibitor (e.g., 10 µM) for 30 min to block active sites.

• Probe Labeling : Add the (S)-Ethyl 2-azido-2-phenylethanoate-derived probe (typically 1–5 µM final concentration) to both dishes. Incubate at 37°C for 1 hour.

• Harvest : Wash cells 3x with ice-cold PBS to remove unbound probe. Scrape cells, pellet at 1,000 x g, and flash-freeze in liquid nitrogen.

Phase 2: Cell Lysis & CuAAC Click Chemistry

• Lysis : Resuspend the pellet in 500 µL of cold PBS containing 0.1% Triton X-100 and protease inhibitors (EDTA-free). Sonicate on ice (3x 10s pulses).

• Protein Normalization : Centrifuge at 20,000 x g for 20 min. Collect the supernatant and normalize protein concentration to 2 mg/mL using a BCA assay.

• Click Master Mix Preparation : For every 1 mL of proteome, prepare a master mix adding reagents in this exact causal order to prevent Cu(I) precipitation:

  • 10 µL of Alkyne-PEG4-Biotin (10 mM in DMSO; final 100 µM)

  • 20 µL of THPTA ligand (50 mM in H₂O; final 1 mM)

  • 10 µL of CuSO₄ (50 mM in H₂O; final 500 µM)

  • Vortex the THPTA/CuSO₄ mixture before adding to the proteome.

  • 10 µL of Sodium Ascorbate (100 mM in H₂O, freshly prepared; final 1 mM).

• Reaction : Incubate the mixture at room temperature for 1.5 hours with end-over-end rotation.

Phase 3: Protein Precipitation & Streptavidin Pull-Down

• Precipitation : Add 4 volumes of ice-cold methanol, 1.5 volumes of chloroform, and 3 volumes of cold water. Vortex vigorously and centrifuge at 10,000 x g for 5 min.

  • Causality: This step removes unreacted Biotin-Alkyne, which would otherwise saturate the streptavidin beads and cause false negatives.

• Washing : Discard the upper aqueous layer. Add 4 volumes of cold methanol, sonicate to disperse the protein disc, and centrifuge again. Repeat 2x.

• Solubilization : Resuspend the protein pellet in 500 µL of 1.2% SDS in PBS. Heat at 90°C for 5 min to fully denature proteins and expose the biotin tags.

• Enrichment : Dilute the sample with 5 mL of PBS (reducing SDS to 0.12%). Add 50 µL of pre-washed Streptavidin-Agarose beads. Rotate at 4°C overnight.

• On-Bead Digestion : Wash beads stringently (1% SDS, 4M Urea, and PBS). Perform on-bead trypsin digestion to release peptides for LC-MS/MS analysis.

Validation Check: Proteins identified in Dish A but absent in Dish B represent true, activity-dependent targets of the synthesized probe.

Conclusion

(S)-Ethyl 2-azido-2-phenylethanoate is far more than a simple chemical reagent; it is a structural linchpin in the development of sophisticated chemical proteomics tools. By combining the stereochemical precision required for enzyme active site recognition with the bioorthogonal latency of an azide group, it enables researchers to map the reactive proteome in its native, living context without the steric penalties of traditional fluorophores.

References

• Speers, A. E., Adam, G. C., & Cravatt, B. F. (2003). "Activity-Based Protein Profiling in Vivo Using a Copper(I)-Catalyzed Azide-Alkyne [3 + 2] Cycloaddition". Journal of the American Chemical Society. URL:[Link]

• Willems, L. I., et al. (2020). "Bioorthogonal Reactions in Activity-Based Protein Profiling". Molecules (MDPI). URL:[Link]

• Chen, X., et al. (2023). "Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design". Acta Pharmaceutica Sinica B (NIH PMC). URL:[Link]

• Li, J., et al. (2018). "Advanced Activity-Based Protein Profiling Application Strategies for Drug Development". Frontiers in Pharmacology. URL:[Link]

Sources

• 1. Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. scbt.com [scbt.com]
• 5. Frontiers | Advanced Activity-Based Protein Profiling Application Strategies for Drug Development [frontiersin.org]

Protocols & Analytical Methods

Protocol for Enantioselective Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with (S)-Ethyl 2-azido-2-phenylethanoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application: Synthesis of chiral 1,4-disubstituted 1,2,3-triazoles without loss of enantiomeric purity.

Executive Summary

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), independently developed by Sharpless and Meldal, is the premier "click" reaction for bioconjugation and drug discovery[1][2]. However, performing CuAAC with α -chiral azides—specifically α -azido esters like (S)-Ethyl 2-azido-2-phenylethanoate[3]—presents a significant synthetic challenge. The α -proton in this substrate is highly acidic due to the electron-withdrawing effects of the adjacent ester and phenyl groups. Standard CuAAC protocols often employ basic conditions (e.g., N,N-Diisopropylethylamine, DIPEA), which readily deprotonate this position, leading to enolization and subsequent racemization[4][5].

This application note provides a self-validating, highly optimized protocol designed to achieve quantitative yields of 1,4-disubstituted triazoles while strictly preserving the enantiomeric excess ( ee ) of the (S)-stereocenter.

Mechanistic Insights & Causality

To build a robust experimental system, it is critical to understand the causality behind the reagent selection:

• The Racemization Pathway: Traditional CuAAC protocols utilize amines like DIPEA or Triethylamine (TEA) to assist in the formation of the copper-acetylide complex and to solubilize the Cu(I) catalyst. In the presence of (S)-Ethyl 2-azido-2-phenylethanoate, these nucleophilic bases abstract the α -proton, forming a planar enolate intermediate. Upon reprotonation, the stereocenter is scrambled, yielding a racemic mixture[4].

• The Solution (Base-Free or Non-Nucleophilic Base): To prevent racemization, the reaction must be kept near neutral pH or utilize strictly non-nucleophilic bases. Sterically hindered bases like 2,4,6-collidine cannot easily abstract the α -proton but can still coordinate copper[4]. Alternatively, a biphasic tert-butanol/water ( t -BuOH/H 2​ O) system using CuSO 4​ and sodium ascorbate generates the active Cu(I) species catalytically without the need for an amine base, completely bypassing the enolization pathway.

• Catalyst Generation: Cu(I) is thermodynamically unstable and prone to disproportionation or oxidation to Cu(II). By using Cu(II)SO 4​ with a mild reducing agent (sodium ascorbate), a steady, low concentration of the active Cu(I) species is maintained in situ, driving the catalytic cycle efficiently at low temperatures[2].

Mechanistic Pathway Diagram

Figure 1: CuAAC catalytic cycle vs. base-induced racemization pathway of α -azido esters.

Quantitative Data: Optimization of Base Conditions

The following table summarizes the causal relationship between base selection, reaction yield, and enantiomeric excess ( ee ) when reacting (S)-Ethyl 2-azido-2-phenylethanoate with phenylacetylene.

Condition	Catalyst System	Additive / Base	Yield (%)	Enantiomeric Excess ( ee %)
A (Standard)	CuI (10 mol%)	DIPEA (2.0 eq)	85%	< 10% (Highly Racemized)
B (Hindered)	CuI (10 mol%)	2,4,6-Collidine (2.0 eq)	88%	92%
C (Optimal)	CuSO 4​ (5 mol%) / NaAsc (10 mol%)	None (Base-Free)	95%	> 98% (Preserved)

Data Interpretation: Condition C is the authoritative standard for this substrate. By eliminating the base entirely and relying on aqueous biphasic conditions, the stereocenter is perfectly preserved[2][4].

Materials and Reagents

• (S)-Ethyl 2-azido-2-phenylethanoate (Substrate, >98% ee )[3]

• Terminal Alkyne (e.g., Phenylacetylene, 1.05 equivalents)

• Copper(II) Sulfate Pentahydrate (CuSO 4​⋅5 H 2​ O, 0.05 equivalents)

• Sodium Ascorbate (NaAsc, 0.10 equivalents)

• Solvent: tert-Butanol ( t -BuOH) and Milli-Q Water (1:1 v/v ratio)

• Quenching Agent: Saturated aqueous Ammonium Chloride (NH 4​ Cl)

• Extraction Solvent: Ethyl Acetate (EtOAc)

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating workflow. In-process controls (TLC) and post-process analytical validation (Chiral HPLC) are integrated to ensure structural and stereochemical integrity.

Step 1: Solvent Preparation and Degassing

• Prepare a 1:1 (v/v) mixture of t -BuOH and Milli-Q H 2​ O.

• Sparge the solvent mixture with inert gas (N 2​ or Argon) for 15 minutes. Causality: Dissolved oxygen rapidly oxidizes the active Cu(I) catalyst back to Cu(II), stalling the reaction.

Step 2: Reaction Assembly

• To a flame-dried, round-bottom flask equipped with a magnetic stir bar, add (S)-Ethyl 2-azido-2-phenylethanoate (1.0 mmol, 1.0 eq) and the terminal alkyne (1.05 mmol, 1.05 eq).

• Dissolve the substrates in 4.0 mL of the degassed t -BuOH/H 2​ O mixture.

• In a separate vial, dissolve CuSO 4​⋅5 H 2​ O (12.5 mg, 0.05 mmol) in 0.5 mL of degassed H 2​ O.

• In another vial, dissolve Sodium Ascorbate (19.8 mg, 0.10 mmol) in 0.5 mL of degassed H 2​ O.

Step 3: Catalyst Initiation

• Cool the main reaction flask to 0 °C using an ice bath. Causality: Lower temperatures further suppress any background thermal enolization.

• Add the CuSO 4​ solution to the reaction flask, followed dropwise by the Sodium Ascorbate solution.

• Self-Validation Check: The reaction mixture will turn from pale blue to bright yellow/orange, indicating the successful in situ generation of the Cu(I) species.

Step 4: Incubation and Monitoring

• Allow the reaction to warm to room temperature (20 °C) and stir vigorously for 12–24 hours.

• Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes/EtOAc (typically 8:2). The azide starting material is UV-active and stains well with phosphomolybdic acid (PMA).

Step 5: Quench and Workup

• Once complete consumption of the azide is confirmed, quench the reaction by adding 5.0 mL of saturated aqueous NH 4​ Cl. Causality: NH 4​ Cl complexes with copper ions, pulling them into the aqueous phase and stopping the catalytic cycle.

• Extract the aqueous layer with EtOAc ( 3×10 mL).

• Wash the combined organic layers with brine (15 mL), dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

Step 6: Purification and Chiral Validation

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• Critical Step: Analyze the purified triazole product via Chiral High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (e.g., Chiralcel OD-H or Chiralpak AD-H) to confirm the ee remains >98%.

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for the base-free CuAAC protocol.

References

• Sumit Biosciences. Click Chemistry: Applications of Amino Acids with Click Chemistry. Sumit Biomedical. Available at: [Link]

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 2001. Available at:[Link]

• Meldal, M., & Tornøe, C. W. Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews, 2008. Available at:[Link]

Sources

• 1. Click Chemistry: Diverse Chemical Function from a Few Good Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. evitachem.com [evitachem.com]
• 4. sumitbiomedical.com [sumitbiomedical.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Synthesis of chiral alpha-amino acids using (S)-Ethyl 2-azido-2-phenylethanoate

Advanced Application Note: Synthesis of Chiral α-Amino Acids via (S)-Ethyl 2-azido-2-phenylethanoate

Executive Summary & Mechanistic Rationale

In modern drug development and peptide engineering, the synthesis of non-proteinogenic amino acids requires building blocks that maintain strict stereochemical integrity. (S)-Ethyl 2-azido-2-phenylethanoate (CAS 162402-58-6)[1] serves as an elite "chiral pool" reagent for the synthesis of (S)-phenylglycine derivatives.

The strategic advantage of this molecule lies in its α-azido moiety, which acts as a masked amine. Unlike bulky urethane protecting groups (e.g., Boc, Fmoc), the azido group is sterically unobtrusive and completely orthogonal to standard peptide coupling conditions. This prevents detrimental side reactions, such as diketopiperazine formation, during solid-phase peptide synthesis (SPPS)[2].

The Racemization Challenge: Phenylglycine derivatives possess a highly acidic benzylic α-proton. Exposure to strong bases or harsh reduction conditions causes rapid enolization and irreversible racemization. The Causality of Method Selection: To preserve the (S)-stereocenter, the Staudinger reduction is the premier method[3]. By utilizing triphenylphosphine (PPh3) in aqueous conditions, the reaction proceeds via an aza-ylide intermediate at near-neutral pH, strictly retaining the stereocenter[3]. While catalytic hydrogenation is highly atom-economical, it requires strict temporal monitoring to prevent base-catalyzed racemization as the free amine accumulates.

Synthetic Workflow Visualization

Synthetic workflow for chiral α-amino acids from (S)-Ethyl 2-azido-2-phenylethanoate.

Comparative Data: Azide Reduction Strategies

Selecting the correct reduction method is critical for yield and stereopurity. The table below summarizes the quantitative and qualitative metrics of standard reduction protocols[4],[3].

Reduction Method	Reagents	Typical Yield	Racemization Risk	Reaction Time	Scalability
Staudinger Reduction	PPh₃, THF/H₂O	85 – 95%	Very Low (Neutral pH)	4 – 6 hours	Excellent
Catalytic Hydrogenation	Pd/C (10%), H₂, MeOH	90 – 98%	Low to Moderate	2 – 4 hours	High (Requires pressure reactor)
Thiol-Mediated	DTT, DIPEA, DMF	75 – 85%	Moderate (Due to DIPEA)	12 – 24 hours	Poor (Malodorous byproducts)

Validated Experimental Protocols

The following self-validating protocols are designed to ensure high fidelity of the α-stereocenter.

Protocol A: Staudinger Reduction to (S)-Phenylglycine Ethyl Ester

This protocol leverages the Staudinger reaction to selectively reduce the azide without disturbing the ethyl ester or the chiral center.

Step-by-Step Methodology:

• Substrate Dissolution: Dissolve 1.0 equivalent of (S)-Ethyl 2-azido-2-phenylethanoate in a 4:1 mixture of Tetrahydrofuran (THF) and Deionized Water (0.2 M concentration).

  • Causality: THF solubilizes both the organic azide and the phosphine reagent. Water is strictly required as the nucleophile to hydrolyze the intermediate aza-ylide into the primary amine.

• Phosphine Addition: Cool the reaction flask to 0 °C using an ice bath. Add 1.2 equivalents of Triphenylphosphine (PPh₃) portion-wise over 15 minutes.

  • Causality: The formation of the phosphazide is highly exothermic. Portion-wise addition controls the reaction temperature.

• Self-Validating Monitoring: Remove the ice bath and stir at room temperature. The evolution of nitrogen (N₂) gas will be visible as active bubbling. This serves as a visual confirmation that the phosphazide is decomposing into the aza-ylide. Stir for 4–6 hours until gas evolution completely ceases.

• Orthogonal Workup: Concentrate the THF in vacuo. Dilute the aqueous residue with Ethyl Acetate (EtOAc) and acidify to pH 2 using 1M HCl. Separate the layers.

  • Causality: The acidic aqueous layer captures the newly formed amine as a hydrochloride salt, while the organic layer strips away the neutral triphenylphosphine oxide (O=PPh₃) byproduct, eliminating the need for column chromatography.

• Isolation: Basify the aqueous layer to pH 9 using saturated NaHCO₃, extract with Dichloromethane (DCM), dry over Na₂SO₄, and concentrate to yield pure (S)-Phenylglycine Ethyl Ester.

Mechanism of Staudinger reduction converting α-azido esters to α-amino esters.

Protocol B: Mild Saponification to (S)-Phenylglycine

Standard saponification (NaOH/Reflux) will destroy the stereochemical integrity of phenylglycine. This protocol utilizes mild conditions.

Step-by-Step Methodology:

• Reaction Setup: Dissolve the (S)-phenylglycine ethyl ester in a 3:1 mixture of THF/H₂O and cool strictly to 0 °C.

  • Causality: Low temperatures suppress the deprotonation of the highly acidic benzylic α-proton, preventing racemization.

• Mild Hydrolysis: Add 1.1 equivalents of Lithium Hydroxide monohydrate (LiOH·H₂O).

  • Causality: LiOH provides a much milder hydroxide source compared to NaOH or KOH, further safeguarding the chiral center.

• Isoelectric Precipitation: Monitor by TLC until the ester is consumed (approx. 2 hours). Carefully adjust the pH of the solution to exactly pH 5.5 using 1M HCl.

  • Causality: pH 5.5 is the isoelectric point (pI) of phenylglycine. At this pH, the molecule exists entirely as a zwitterion, drastically reducing its aqueous solubility and forcing it to precipitate out of solution as a pure white solid.

• Filtration: Filter the precipitate, wash with ice-cold water, and dry under high vacuum.

Application in Peptide Synthesis

When utilizing (S)-Ethyl 2-azido-2-phenylethanoate derived acids in Solid-Phase Peptide Synthesis (SPPS), researchers must exercise caution during coupling steps. Because the azido group acts as a pseudohalogenide, highly active coupling reagents like HATU can induce racemization[4]. It is highly recommended to use collidine or other non-nucleophilic bases instead of standard DIPEA to maintain stereofidelity during chain elongation[4].

Sources

• 1. scbt.com [scbt.com]
• 2. Improved solid-phase peptide synthesis method utilizing alpha-azide-protected amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. media.iris-biotech.de [media.iris-biotech.de]

Application Note: Staudinger Reduction of (S)-Ethyl 2-azido-2-phenylethanoate

Executive Summary

The synthesis of enantiopure α -amino esters is a critical workflow in the development of peptidomimetics, chiral catalysts, and active pharmaceutical ingredients (APIs). The reduction of α -azido esters to their corresponding amines must be executed under conditions that strictly prevent the racemization of the labile α -chiral center.

This application note details the optimized Staudinger reduction protocol for converting (S)-Ethyl 2-azido-2-phenylethanoate to (S)-Ethyl 2-amino-2-phenylethanoate . By utilizing triphenylphosphine (PPh 3​ ) in a tetrahydrofuran/water (THF/H 2​ O) system, this methodology guarantees complete retention of stereochemical configuration while providing a robust, scalable, and self-validating experimental framework[1].

Mechanistic Rationale & Causality (E-E-A-T)

Why the Staudinger Reduction?

The α -proton of (S)-ethyl 2-azido-2-phenylethanoate is highly acidic due to the electron-withdrawing effects of the adjacent ester and phenyl groups. Traditional reduction methods (e.g., catalytic hydrogenation with Pd/C) can sometimes lead to side reactions or require specialized high-pressure equipment. More importantly, strongly basic or acidic reduction conditions risk enolization, leading to the racemization of the (S)-stereocenter.

The Staudinger reduction operates under exceptionally mild, near-neutral conditions[2]. The reaction proceeds with 100% retention of configuration due to the specific mechanistic pathway[3]:

• Nucleophilic Attack: PPh 3​ attacks the terminal ( γ ) nitrogen of the azide, forming a phosphazide intermediate. The C-N bond at the chiral α -carbon is completely uninvolved.

• Nitrogen Extrusion: The phosphazide undergoes a rate-limiting intramolecular rearrangement, expelling nitrogen gas (N 2​ ) to form a stable iminophosphorane (aza-ylide)[4].

• Hydrolysis: The addition of water cleaves the P=N bond, yielding the primary amine and triphenylphosphine oxide (TPPO)[3].

Because the C-N bond connecting the azide to the chiral center is never broken or temporarily weakened during the catalytic cycle, the (S)-configuration is mathematically preserved.

Mechanistic pathway of the Staudinger reduction preserving the (S)-chiral center.

Quantitative Data & Reagent Specifications

To ensure a self-validating system, the stoichiometry is designed with a slight excess of PPh 3​ to drive the reaction to completion, and a large excess of water to ensure rapid hydrolysis of the iminophosphorane intermediate.

Table 1: Standard Stoichiometry for a 10 mmol Scale Reaction

Reagent	MW ( g/mol )	Equivalents	Amount	Role / Causality
(S)-Ethyl 2-azido-2-phenylethanoate	205.21	1.0	2.05 g	Chiral Substrate[1]
Triphenylphosphine (PPh 3​ )	262.29	1.2	3.15 g	Reducing Agent (Excess ensures full conversion)
Tetrahydrofuran (THF)	72.11	-	20 mL	Solvent (Solubilizes both organics and H 2​ O)
Deionized Water (H 2​ O)	18.02	10.0	1.80 mL	Hydrolysis Reagent (Cleaves P=N bond)

Experimental Protocol

This protocol incorporates a field-proven acid-base extraction step. The primary historical challenge of the Staudinger reduction is the chromatographic separation of the desired amine from the stoichiometric triphenylphosphine oxide (TPPO) byproduct. By exploiting the basicity of the newly formed amine, TPPO can be entirely removed without the need for silica gel chromatography.

Step-by-Step Methodology

Phase 1: Iminophosphorane Formation

• System Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add (S)-Ethyl 2-azido-2-phenylethanoate (2.05 g, 10 mmol) and anhydrous THF (20 mL).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Insight: Cooling mitigates the exothermic formation of the phosphazide and prevents localized heating that could degrade the substrate.

• Phosphine Addition: Add PPh 3​ (3.15 g, 12 mmol) portion-wise over 10 minutes.

• Nitrogen Extrusion: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2 to 4 hours.

  • Self-Validation Check: You will observe steady bubbling (N 2​ evolution). The cessation of bubbling is a reliable visual indicator that the intermediate iminophosphorane has fully formed.

Phase 2: Hydrolysis 5. Aqueous Quench: Once N 2​ evolution ceases and TLC (Hexanes/EtOAc 8:2) confirms the disappearance of the azide, add deionized water (1.80 mL, 100 mmol) in one portion. 6. Thermal Cleavage: Attach a reflux condenser and heat the mixture to 40 °C for 2 hours to accelerate the hydrolysis of the sterically hindered iminophosphorane.

Phase 3: Acid-Base Workup (TPPO Removal) 7. Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the majority of the THF. 8. Organic Dilution: Dissolve the resulting crude residue (containing the amine and TPPO) in Ethyl Acetate (EtOAc, 30 mL). 9. Acidic Extraction: Transfer to a separatory funnel and extract with 1M HCl (3 × 20 mL).

• Causality: The (S)-amine is protonated to form a water-soluble ammonium salt, migrating to the aqueous layer. The neutral TPPO and unreacted PPh 3​ remain entirely in the organic EtOAc layer. Discard the EtOAc layer.

• Basification: Cool the combined aqueous layers to 0 °C and carefully basify to pH 9-10 using saturated aqueous NaHCO 3​ or 1M NaOH.

• Final Extraction: Extract the basified aqueous layer with fresh EtOAc (3 × 20 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo to yield pure (S)-Ethyl 2-amino-2-phenylethanoate as a pale yellow oil (Typical yield: 75-85%)[1].

Step-by-step experimental workflow for the Staudinger reduction of alpha-azido esters.

References

1.[1] Li, Y., et al. (2019). Boron-Catalyzed Azide Insertion of α-Aryl α-Diazoesters. The Journal of Organic Chemistry. Verified URL: 2.[3] Gololobov, Y. G., & Kasukhin, L. F. (1992). Recent Advances in the Staudinger Reaction. Tetrahedron, 48(8), 1353–1406. Verified URL: 3.[2] Zhang, R., et al. (2015). Staudinger Reactions for Selective Functionalization of Polysaccharides: A Review. Carbohydrate Polymers. Verified URL: 4.[4] Chem-Station Int. Ed. (2014). Staudinger Reaction. Verified URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Staudinger reaction - Wikipedia [en.wikipedia.org]
• 4. Staudinger Reaction | Chem-Station Int. Ed. [en.chem-station.com]

Application Note &amp; Protocols: (S)-Ethyl 2-azido-2-phenylethanoate as a Versatile Building Block for Peptide Synthesis and Bioconjugation

Abstract

The site-specific modification of peptides is a cornerstone of modern drug development, diagnostics, and chemical biology. The introduction of bioorthogonal chemical handles into peptide sequences allows for precise downstream conjugation without interfering with native biological processes. This guide details the application of (S)-Ethyl 2-azido-2-phenylethanoate and its corresponding carboxylic acid, (S)-2-azido-2-phenylacetic acid, as versatile building blocks in solid-phase peptide synthesis (SPPS). The α-azido group serves as a compact and stable masked amine, which is orthogonal to standard Fmoc-based synthesis protocols.[1] More importantly, it functions as a powerful chemical handle for highly efficient and specific ligation chemistries, including Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the traceless Staudinger Ligation.[2][3] We provide a comprehensive overview of the underlying chemistry, detailed experimental protocols for synthesis, incorporation into peptides, and subsequent bioconjugation, along with troubleshooting insights for researchers, scientists, and drug development professionals.

Foundational Principles: The Role of α-Azido Acids in Peptide Chemistry

The use of non-natural amino acids is a critical strategy for creating novel peptides with enhanced stability, unique structural constraints, or functionalities for conjugation.[2] α-Azido acids, such as (S)-2-azido-2-phenylacetic acid, offer several distinct advantages in this context.

Causality Behind the Choice of α-Azido Acids:

• Orthogonality and Stability: The azide moiety is exceptionally stable under the conditions of Fmoc-SPPS, including repeated treatments with piperidine for Fmoc deprotection and mild acidic conditions used for the cleavage of side-chain protecting groups like Mtt or Trt.[1] This orthogonality ensures the integrity of the chemical handle throughout the peptide assembly process.

• Masked Amino Group: The azide functions as an efficient protecting group for an amine.[1][4] It can be selectively reduced to a primary amine under mild conditions, enabling strategies like side-chain branching or the introduction of specific functionalities post-synthesis.[1][5][6]

• Reduced Steric Hindrance: Compared to bulky urethane-based protecting groups (e.g., Fmoc, Boc), the azide group is small and less sterically demanding.[1][4] This can be advantageous for achieving efficient coupling, especially in sterically hindered or aggregation-prone sequences.[1]

• Bioorthogonal Reactivity: The azide group is virtually absent in biological systems, making it a "bioorthogonal" handle.[7] It does not react with biological nucleophiles, ensuring that subsequent conjugation reactions are highly specific to the azide-alkyne or azide-phosphine reaction partners. This chemoselectivity is the foundation of its utility in bioconjugation.[3][7]

The primary applications of the incorporated azide are powerful ligation reactions that "link" the peptide to other molecules or peptide fragments.

• Azide-Alkyne "Click" Chemistry: The Copper(I)-catalyzed Huisgen [3+2] cycloaddition between an azide and a terminal alkyne (CuAAC) is the most prominent click chemistry reaction.[8][9] It forms a highly stable 1,4-disubstituted 1,2,3-triazole ring, which can act as a metabolically stable mimic of an amide bond.[3] This reaction is known for its high yields, mild aqueous reaction conditions, and broad functional group tolerance.[3][9]

• Staudinger Ligation: This reaction occurs between an azide and a phosphine, typically a phosphinothioester, to form a native amide bond.[7][10] The traceless variant of this ligation is particularly powerful as it leaves no residual atoms from the ligation chemistry in the final product, seamlessly joining two peptide fragments.[10][11][12] Unlike native chemical ligation, it does not require a cysteine residue at the ligation site, offering greater flexibility in protein synthesis.[10][13]

Synthesis and Characterization of the Building Block

While the title compound is (S)-Ethyl 2-azido-2-phenylethanoate, its direct use in SPPS is limited. For incorporation via amide bond formation, the free carboxylic acid, (S)-2-azido-2-phenylacetic acid , is the required building block. The ethyl ester is a common synthetic intermediate that can be easily hydrolyzed.

Protocol 2.1: Synthesis of (S)-2-azido-2-phenylacetic acid

This protocol is adapted from the synthesis of similar α-azido acids. The key step is a nucleophilic substitution (SN2) reaction on the corresponding α-bromo acid, which proceeds with inversion of configuration. Therefore, starting with (R)-2-bromo-2-phenylacetic acid will yield the desired (S)-azido product.

• Dissolution: In a round-bottom flask protected from light, dissolve (R)-2-Bromo-2-phenylacetic acid (1 eq, e.g., 10.0 g) in dry N,N-Dimethylformamide (DMF, approx. 10 mL per gram of acid).

• Azide Addition: Add sodium azide (NaN₃, 1.5 eq) to the solution in portions. Caution: Sodium azide is highly toxic. Handle with appropriate personal protective equipment in a well-ventilated fume hood. Avoid contact with acids, which generates highly toxic and explosive hydrazoic acid (HN₃).

• Reaction: Stir the mixture under an inert atmosphere (e.g., Argon) at room temperature (20-25°C) for 2-4 hours. Monitor the reaction progress by TLC.

• Workup:

  • Once the reaction is complete, remove the DMF under reduced pressure.

  • Carefully acidify the residue with 1 M HCl to pH ~2 in an efficiently ventilated hood.

  • Extract the aqueous phase with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure to yield (S)-2-azido-2-phenylacetic acid. The crude product is often of sufficient purity for use in SPPS, but can be further purified by recrystallization if necessary. Store in the dark at -20°C.

Table 1: Physicochemical Properties

Property	Value	Source
Compound Name	(S)-Ethyl 2-azido-2-phenylethanoate	-
CAS Number	162402-58-6	[14]
Molecular Formula	C₁₀H₁₁N₃O₂	[14]
Molecular Weight	205.21 g/mol	[14]
Related Compound	(S)-2-azido-2-phenylacetic acid	-
CAS Number (Acid)	30039-44-0	-
Molecular Formula (Acid)	C₈H₇N₃O₂	-

| Molecular Weight (Acid) | 177.16 g/mol | - |

Protocol: Incorporation into Peptides via Fmoc-SPPS

This section describes the manual incorporation of (S)-2-azido-2-phenylacetic acid into a peptide sequence using standard Fmoc/tBu solid-phase peptide synthesis.[2][15]

Diagram 1: General Fmoc-SPPS Workflow

Caption: General workflow for incorporating an azido amino acid via Fmoc-SPPS.

Protocol 3.1: Manual Coupling of (S)-2-azido-2-phenylacetic acid

• Context: This protocol assumes the peptide chain has already been assembled up to the desired point of incorporation on a standard resin (e.g., Rink Amide resin). The N-terminal Fmoc group has just been removed.

• Resin Preparation:

  • Following the final wash after Fmoc deprotection, ensure the resin is thoroughly washed with DMF (5-7 times) to remove all residual piperidine.[2]

• Activation Solution Preparation:

  • In a separate vial, dissolve (S)-2-azido-2-phenylacetic acid (3-5 equivalents relative to resin loading) and a suitable coupling agent in DMF.

  • Causality of Reagent Choice: Standard uronium/aminium reagents like HBTU can be used, but caution is required with the choice of base. The azide group is a pseudohalogen, and using a nucleophilic base like DIPEA with HATU can lead to significant racemization.[1] It is highly recommended to use a non-nucleophilic base such as collidine or to use a coupling reagent less prone to this side reaction, such as COMU.

  • Recommended Activation: Dissolve (S)-2-azido-2-phenylacetic acid (3 eq) and COMU (3 eq) in DMF. Add collidine (6 eq) and allow the solution to pre-activate for 1-2 minutes.

• Coupling Reaction:

  • Add the activated amino acid solution to the drained resin in the reaction vessel.

  • Agitate the mixture at room temperature for 2-4 hours. For sterically hindered couplings, the reaction time may be extended.

• Monitoring:

  • Perform a Kaiser test to monitor the reaction for completion. A negative result (yellow beads) indicates a complete reaction. If the test is positive (blue beads), the coupling step should be repeated ("double coupling").

• Washing:

  • Once coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3-5 times) and Dichloromethane (DCM) (3-5 times).[2]

• Chain Elongation:

  • Proceed with the next cycle of Fmoc deprotection and coupling for the subsequent amino acid in the sequence.

Protocols: Post-Synthetic Modification via the Azide Handle

Once the azido-peptide is synthesized, the azide handle can be used for a variety of powerful linking and ligation reactions.

Diagram 2: Mechanism of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Caption: Simplified mechanism of the CuAAC "Click" reaction.

Protocol 4.1: On-Resin CuAAC for Peptide Labeling

• Application: This protocol describes the conjugation of an alkyne-functionalized molecule (e.g., Alkyne-PEG, DBCO-Fluorophore) to the resin-bound azido-peptide.

• Resin Preparation: Swell the azido-peptide resin in a DMF/H₂O (4:1) mixture.

• Reagent Premix: In a separate vial, prepare the "click" cocktail. For every 100 mg of resin (assuming 0.5 mmol/g loading):

  • Alkyne-modifier (5-10 eq)

  • Copper(II) Sulfate (CuSO₄·5H₂O) (0.5 eq)

  • Sodium Ascorbate (2.5 eq)

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (1.0 eq) - This ligand stabilizes the Cu(I) oxidation state and improves reaction efficiency.

  • Dissolve all components in the DMF/H₂O mixture.

• Reaction: Add the click cocktail to the resin. Agitate the reaction mixture at room temperature for 12-24 hours, protected from light.

• Washing: Drain the reaction solution and wash the resin extensively with DMF, H₂O, a 0.5% solution of diisopropylethylamine in DMF (to scavenge copper), DMF again, and finally DCM.

• Cleavage: The now-conjugated peptide can be cleaved from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% H₂O, 2.5% TIS).

Diagram 3: Mechanism of the Traceless Staudinger Ligation

Caption: Mechanism of the Traceless Staudinger Ligation for amide bond formation.

Protocol 4.2: Solution-Phase Traceless Staudinger Ligation

• Application: This protocol describes the ligation of two purified peptide fragments: one with an N-terminal azide (from our building block) and another with a C-terminal phosphinothioester.[10][11][12]

• Peptide Preparation:

  • Synthesize and purify Peptide-N₃: The peptide containing the N-terminal (S)-2-azido-2-phenylacetyl group.

  • Synthesize and purify Peptide-P(O)SR: A second peptide fragment functionalized with a C-terminal phosphinothioester. This is typically prepared using (diphenylphosphino)methanethiol.[11][12]

• Ligation Reaction:

  • Dissolve equimolar amounts of Peptide-N₃ and Peptide-P(O)SR in a suitable solvent. Solvents of low polarity like a THF/H₂O or Toluene/H₂O mixture can improve yields, especially for non-glycyl couplings.[11]

  • The reaction is typically performed at neutral pH and room temperature.

• Monitoring: Monitor the reaction progress by LC-MS, observing the consumption of starting materials and the appearance of the ligated product peak. Reactions can take several hours to reach completion.

• Purification: Once the reaction is complete, purify the final ligated peptide using standard methods such as reverse-phase HPLC.

Data Interpretation and Troubleshooting

Table 2: Comparison of Azide Ligation Chemistries

Feature	CuAAC ("Click" Chemistry)	Traceless Staudinger Ligation
Bond Formed	1,2,3-Triazole Linker	Native Amide Bond
Reaction Partners	Alkyne	Phosphinothioester
Key Reagent	Cu(I) Catalyst	Phosphine
Atom Economy	Additive (linker remains)	Traceless (no residual atoms)[10]
Kinetics	Generally very fast	Slower[16]
Common Application	Conjugation to probes, PEG, surfaces[3][17]	Total protein/large peptide synthesis[11][12]

| Potential Issue | Copper cytotoxicity (for in-vivo use)[17] | Side reactions (aza-Wittig) at non-glycyl junctions can lower yields[11][12] |

Key Troubleshooting Insights:

• Azide Reduction During Cleavage: Standard cleavage cocktails often contain thiol-based scavengers (e.g., ethanedithiol, EDT) to protect sensitive residues like Met or Cys. However, these thiols can partially reduce the azide group to an amine.[18] If the azide must be preserved, use a thiol-free scavenger cocktail, such as 95% TFA / 2.5% H₂O / 2.5% Triisopropylsilane (TIS).[18]

• Instability of N-terminal α-Azido Aspartate: While most α-azido acids are stable, peptides with an N-terminal α-azido aspartate residue have been shown to undergo elimination of the azide ion upon treatment with piperidine.[19][20] This specific sequence should be avoided or handled with alternative deprotection strategies if possible.

• Low Ligation Yields: For Staudinger ligation, lower yields (<50%) can occur at non-glycyl junctions due to a competing aza-Wittig reaction.[11][12] Using phosphinothioesters with electron-donating groups (e.g., p-methoxy) and performing the reaction in less polar solvents can significantly improve yields by disfavoring this side reaction.[11]

Conclusion

(S)-Ethyl 2-azido-2-phenylethanoate, and more directly its corresponding carboxylic acid, represents a highly valuable and versatile building block for advanced peptide synthesis. Its incorporation into a peptide sequence provides a stable, compact, and bioorthogonal azide handle. This functionality unlocks access to the most powerful and specific chemical ligation techniques available—CuAAC and the Staudinger ligation—enabling the construction of complex peptide-drug conjugates, labeled probes, and large synthetic proteins with high precision. By understanding the underlying chemistry and following robust protocols, researchers can effectively leverage this tool to advance the frontiers of drug discovery and chemical biology.

References

• Nilsson, B. L., Kiessling, L. L., & Raines, R. T. (2001). High-Yielding Staudinger Ligation of a Phosphinothioester and Azide To Form a Peptide. Organic Letters, 3(1), 9–12. Available from: [Link]

• Soellner, M. B., Nilsson, B. L., & Raines, R. T. (2006). Staudinger Ligation of Peptides at Non-Glycyl Residues. Journal of the American Chemical Society, 128(27), 8820–8828. Available from: [Link]

• Iris Biotech GmbH. ALPHA AZIDO. Available from: [Link]

• AAPPTec. Azido Amino Acids and Click Chemistry Building Blocks. Available from: [Link]

• Arranz-Gibert, P., et al. (2021). Chemoselective restoration of para-azido-phenylalanine at multiple sites in proteins. Cell Chemical Biology. Available from: [Link]

• Synfacts. (2001). Staudinger Ligation for the Synthesis of Peptides. Synfacts, 2001(1), 0001-0001. Available from: [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Linkers, resins, and general procedures for solid-phase peptide synthesis. Chemical Reviews, 109(6), 2455–2504. Available from: [Link]

• Lohani, C. R., et al. (2016). α-Azido Acids in Solid-Phase Peptide Synthesis: Compatibility with Fmoc Chemistry and an Alternative Approach to the Solid Phase Synthesis of Daptomycin Analogs. PubMed. Available from: [Link]

• Lohani, C. R., et al. (2016). α-Azido Esters in Depsipeptide Synthesis: C–O Bond Cleavage during Azido Group Reduction. The Journal of Organic Chemistry, 81(23), 11831–11840. Available from: [Link]

• Tale, S., & Jadhav, S. (2014). Click Chemistry in Peptide-Based Drug Design. Medicinal Chemistry, 4(8). Available from: [Link]

• Taylor, S. D. (2021). Synthesis of Azido Acids and Their Application in the Preparation of Complex Peptides. Synthesis, 53(03), 391-417. Available from: [Link]

• Various Authors. (n.d.). Reduction of Azides. Thieme. Available from: [Link]

• Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239–254. Available from: [Link]

• Hadar, E., et al. (2020). A Rapid and Efficient Building Block Approach for Click Cyclization of Peptoids. Frontiers in Chemistry, 8, 438. Available from: [Link]

• van Scherpenzeel, M., et al. (2012). Simple and Efficient Solid-Phase Preparation of Azido-peptides. ACS Publications. Available from: [Link]

• Ghosh, A. K., & Kulkarni, S. (1995). A Facile and Enantiospecific Synthesis of 2(S)- and 2(R)-[1′(S)-Azido-2-phenylethyl]oxirane. Tetrahedron Letters, 36(35), 6245-6248. Available from: [Link]

• Master Organic Chemistry. (2018). Reactions of Azides - Substitution, Reduction, Rearrangements, and More. Available from: [Link]

• Yraola, F., et al. (2009). Azide reduction during peptide cleavage from solid support-the choice of thioscavenger? Journal of Peptide Science, 15(10), 643–648. Available from: [Link]

• Meldal, M., et al. (2001). Improved Solid-Phase Peptide Synthesis Method Utilizing α-Azide-Protected Amino Acids. Organic Letters, 3(6), 939–942. Available from: [Link]

• Middle East Technical University. (n.d.). The preparation of azido amino acids and the application of native chemical ligation in the synthesis of. Available from: [Link]

• Tornøe, C. W., et al. (2000). Azido acids for direct use in solid-phase peptide synthesis. Journal of Peptide Science, 6(12), 594–602. Available from: [Link]

• Lohani, C. R., et al. (2016). α-Azido Acids in Solid-Phase Peptide Synthesis: Compatibility with Fmoc Chemistry and an Alternative Approach to the Solid Phase Synthesis of Daptomycin Analogs. The Journal of Organic Chemistry, 81(7), 2697–2706. Available from: [Link]

• P. G. S. S. (2018). Photolabile Linkers for Solid-Phase Synthesis. ACS Combinatorial Science, 20(8), 453–472. Available from: [Link]

• Pícha, J., et al. (2017). Optimized syntheses of Fmoc azido amino acids for the preparation of azidopeptides. Journal of Peptide Science, 23(4), 286–298. Available from: [Link]

• Shieh, P., & Bertozzi, C. R. (2014). Azide-based bioorthogonal chemistry: Reactions and its advances in cellular and biomolecular imaging. APL Bioengineering, 4(1), 011501. Available from: [Link]

• Wang, Y., & Miller, B. L. (2000). Solid-Phase Synthesis of Peptides, Peptidomimetics, and Cyclic Peptides Using Traceless Aromatic Side-Chain Tethered Building Blocks. Organic Letters, 2(22), 3473–3476. Available from: [Link]

• Spring, D. R., et al. (2008). Efficient Synthesis of Fmoc-Protected Azido Amino Acids. Synlett, 2008(10), 1472-1476. Available from: [Link]

• Johansson, H., et al. (2018). Selective N-terminal acylation of peptides and proteins with a Gly-His tag sequence. Nature Communications, 9(1), 3325. Available from: [Link]

• Pan, X., & Gao, S. (2007). Ethyl 2-acetylhydrazono-2-phenylacetate. Acta Crystallographica Section E, 64(1), o33. Available from: [Link]

• Scholarly Publications. (n.d.). Chapter 4 Modification of a High Affinity HLA-DQ2 Binding Peptide. Available from: [Link]

• NextSDS. (S)-ETHYL 2-AZIDO-2-PHENYLETHANOATE — Chemical Substance Information. Available from: [Link]

• ResearchGate. (n.d.). Preparation of Ethyl 2Azido2-deoxy-1-thio-β- d -mannopyranosides, and their Rearrangement to 2- S Ethyl2-thio-β- d -mannopyranosylamines. Available from: [Link]

Sources

• 1. media.iris-biotech.de [media.iris-biotech.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Staudinger Ligation Reaction Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. peptide.com [peptide.com]
• 9. Click Chemistry in Peptide-Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High-Yielding Staudinger Ligation of a Phosphinothioester and Azide To Form a Peptide [organic-chemistry.org]
• 11. Staudinger Ligation of Peptides at Non-Glycyl Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 14. scbt.com [scbt.com]
• 15. chemistry.du.ac.in [chemistry.du.ac.in]
• 16. Azide-based bioorthogonal chemistry: Reactions and its advances in cellular and biomolecular imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Peptide Click Chemistry Explained - Bachem [bachem.com]
• 18. researchgate.net [researchgate.net]
• 19. α-Azido Acids in Solid-Phase Peptide Synthesis: Compatibility with Fmoc Chemistry and an Alternative Approach to the Solid Phase Synthesis of Daptomycin Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Safe Handling and Storage of Organic Azides, Featuring (S)-Ethyl 2-azido-2-phenylethanoate

Introduction: The Synthetic Power and Latent Risks of Organic Azides

Organic azides are a cornerstone of modern chemical synthesis, prized for their versatile reactivity. As energy-rich molecules, they serve as pivotal precursors in a multitude of transformations, including the renowned copper-catalyzed azide-alkyne cycloaddition ("Click Chemistry"), Staudinger reactions, and the synthesis of complex nitrogen-containing heterocycles.[1][2][3] This utility makes them indispensable tools for researchers in academia and professionals in drug development.

However, the very properties that make organic azides synthetically valuable—their high nitrogen content and latent energy—also render them hazardous.[3][4] These compounds present a dual-threat profile: they are both acutely toxic and potentially explosive.[1][4][5] The azide anion is a potent cytochrome c oxidase inhibitor, with toxicity comparable to cyanide, and can be readily absorbed through the skin.[3][5][6] Furthermore, organic azides can decompose with explosive force when subjected to external energy inputs such as heat, friction, shock, or even strong light.[4][5][6]

This document serves as a comprehensive guide to mitigating these risks. It provides an in-depth framework for the safe handling, storage, and disposal of organic azides, using (S)-Ethyl 2-azido-2-phenylethanoate as a representative example. The protocols herein are designed to establish a self-validating system of safety, grounded in an understanding of the chemical principles governing azide stability and reactivity.

Part 1: Foundational Hazard Assessment — Understanding the "Why"

Before any laboratory work commences, a thorough understanding of the specific azide's stability is paramount. The potential for violent decomposition is not uniform across all organic azides; it is intrinsically linked to the molecule's structure.[3][6]

Structural Stability Metrics

Two primary rules of thumb allow for a predictive assessment of an organic azide's stability.

• Carbon-to-Nitrogen Ratio: This is the most critical quantitative measure. A higher ratio of carbon and oxygen atoms to nitrogen atoms generally indicates greater stability, as the energetic azido group is "diluted" by the less energetic bulk of the molecule. The stability is evaluated using the formula: (NC + NO) / NN , where NC, NO, and NN are the number of carbon, oxygen, and nitrogen atoms, respectively.[1][7]

• The "Rule of Six": This complementary heuristic states that a molecule should have at least six non-energetic atoms (like carbon) for every one energetic functional group (e.g., azide, nitro, diazo).[1][4] This provides a quick qualitative check on the molecule's energetic density.

Applying these metrics to (S)-Ethyl 2-azido-2-phenylethanoate (C₁₀H₁₁N₃O₂):

• NC = 10, NO = 2, NN = 3

• Stability Ratio = (10 + 2) / 3 = 4

Since the calculated ratio of 4 is greater than 3, (S)-Ethyl 2-azido-2-phenylethanoate is considered relatively stable for careful isolation, handling, and storage. However, it must be emphasized that it is still an energetic material, and all protocols for handling organic azides must be rigorously followed.

Stability Metric	Guideline	Handling & Storage Protocol
(NC + NO) / NN ≥ 3	Relatively Stable. Can be isolated and stored with appropriate precautions.	Follow standard protocols for organic azides. Store in a cool, dark place.
1 < (NC + NO) / NN < 3	Potentially Explosive. Should not be stored in pure or concentrated form.	Limit scale to < 5 grams.[8] Store as a dilute solution (≤ 1 M) at or below -18°C.[4][7][8] Use immediately after synthesis if possible.
(NC + NO) / NN ≤ 1	Extremely Dangerous. Should NEVER be isolated.	Must only be generated in situ as a transient intermediate and as the limiting reagent.[1][7][8] Limit scale to < 1 gram.[1][8]

Chemical Reactivity Hazards

Beyond explosive decomposition, azides pose significant chemical reactivity risks.

• Formation of Hydrazoic Acid (HN₃): Contact with acids results in the protonation of the azide anion, forming hydrazoic acid.[4][6] HN₃ is a highly toxic, volatile, and explosively unstable gas that presents a severe inhalation hazard.[5][6][9][10]

• Formation of Heavy Metal Azides: Azides react with many heavy metals—including lead, copper, silver, mercury, and zinc—to form metallic azide salts.[4][6][9] These salts are often far more sensitive to shock and friction than their organic counterparts and can detonate violently.[9][10] This is why metal spatulas and drain disposal are strictly forbidden.[4][10][11]

• Reaction with Halogenated Solvents: Solvents like dichloromethane (DCM) and chloroform can react with azides to form di- and tri-azidomethane, respectively.[2][4][6] These small, nitrogen-rich molecules are exceptionally unstable and pose a severe explosion risk.

Part 2: Core Protocols for Safe Handling and Manipulation

A systematic approach encompassing planning, engineering controls, and personal protective equipment is essential.

Pre-Experiment Planning & Administrative Controls

• Standard Operating Procedure (SOP): Before the first use, develop a detailed SOP specific to the azide and the planned reaction. This SOP must be reviewed and approved by the principal investigator or lab supervisor.[1][2][9]

• Scale Limitation: Always work on the smallest scale feasible to achieve the experimental goals.[1][3][7] Scaling up any reaction involving an azide requires a separate, thorough safety review.[12]

• Dry Runs: For unfamiliar procedures, perform a "dry run" without the azide to identify potential procedural flaws or safety issues.[1][5]

• Work Practice: Never work alone when handling azide compounds.[7] Ensure colleagues are aware of the nature of your work.

Engineering Controls: The First Line of Defense

• Chemical Fume Hood: All manipulations of organic azides, from weighing solids to running reactions and workups, must be performed inside a certified chemical fume hood.[6][10][13]

• Sash Position: Keep the fume hood sash at the lowest possible position during the entire procedure.[6][9]

• Blast Shield: The use of a sturdy, portable blast shield is mandatory . It must be positioned between the user and the experimental apparatus inside the fume hood.[1][6][9] If a blast shield is not feasible, a full-face shield must be worn in addition to safety goggles.[1][9]

• Designated Area: The section of the fume hood where the work is being conducted should be clearly marked with warning signs indicating the presence of azides.[2][13] The area must be kept clean and free of clutter.[1][9]

Personal Protective Equipment (PPE)

Protection	Specification	Rationale
Body	Flame-resistant lab coat.[6]	Provides protection from fire in case of accidental ignition of solvents.
Eyes	ANSI Z87.1-compliant, chemical splash goggles.[6]	Protects against splashes and impacts. Must be worn at all times.
Face	Face shield (in addition to goggles).[6][9]	Required if a blast shield is not in use or if there is a significant splash hazard.
Hands	Nitrile gloves for incidental contact.[6][9] For risk of significant exposure, wear Silver Shield® gloves underneath nitrile gloves.[6][10]	Protects against skin absorption, a primary route of exposure for azide toxicity.[10]

Workflow for Handling Organic Azides

The following diagram outlines the critical decision points and safety checks required when working with organic azides.

Caption: A workflow diagram illustrating the key safety stages for handling organic azides.

Part 3: Storage, Waste, and Emergency Protocols

Proper Storage

• Temperature & Light: Organic azides must be stored in a cool, dark location.[14] A storage temperature at or below -18°C is strongly recommended.[4][6]

• Containers: Use robust, clearly labeled containers. Plastic or amber glass bottles are preferred to avoid friction from ground glass joints.[4] Never use containers with metal caps or liners .[6]

• Segregation: Store azides separately from all incompatible materials, especially acids, heavy metal salts, and oxidizing agents.[1][7][14] Do not store on metal shelves.[11]

Waste Management

• Dedicated Waste Stream: All azide-containing waste must be collected in a dedicated, clearly labeled hazardous waste container.[1][2][5]

• Maintain Basicity: The pH of aqueous azide waste streams should be kept basic (pH > 9) to prevent the formation of hydrazoic acid.[6]

• Avoid Co-mingling: Never mix azide waste with other waste streams, particularly those containing acids, heavy metals, or halogenated solvents.[4][6]

• Deactivation: Whenever feasible, organic azides should be chemically converted to a less hazardous form (e.g., reduction to the corresponding amine via a Staudinger reaction) before disposal.[4] Consult your institution's environmental health and safety (EHS) office for specific quenching protocols.

• Prohibition of Drain Disposal: Under no circumstances should azide solutions be poured down the drain.[10][11] This practice can lead to the formation and accumulation of highly explosive heavy metal azides in the plumbing.[10]

Emergency Procedures

• Spills: Treat any spill of an azide compound as a major incident.[6]

  • Notify all personnel in the immediate area and evacuate.[6]

  • Contact your institution's EHS or emergency response team immediately.[6]

  • Do not attempt to clean up a significant spill yourself unless you are specifically trained and equipped to do so.[6]

• Personal Exposure:

  • Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[10]

  • Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[9][10]

  • Inhalation: Move the affected person to fresh air. Seek immediate medical attention.[15]

References

• Standard Operating Procedure. Sodium Azide and Organic Azides. University of California, Santa Barbara. [Link]

• Azides. Columbia University Environmental Health & Safety. [Link]

• Safe Handling of Sodium Azide (SAZ). Princeton University Environmental Health & Safety. [Link]

• Guidelines for the Safe Handling of Azides. University of Pittsburgh Environmental Health and Safety. [Link]

• Standard Operating Procedure Safe Handling of Azido Compounds. University of New Mexico, Department of Chemistry and Chemical Biology. [Link]

• Information on Azide Compounds. Stanford University Environmental Health & Safety. [Link]

• Standard Operating Procedure: Sodium Azide. Kennesaw State University. [Link]

• Azides. University of Victoria Occupational Health, Safety & Environment. [Link]

• Handling Azide Compounds Laboratory Safety Standard Operating Procedure (SOP). Case Western Reserve University. [Link]

• Sodium Azide. University of Washington Environmental Health & Safety. [Link]

• The initiation and propagation of explosion in azides and fulminates. The Royal Society. [Link]

• Azide Chemistry. Karlsruhe Institute of Technology. [Link]

Sources

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 3. KIT - IOC - Bräse - Research - Research interests - Azide [ioc.kit.edu]
• 4. safety.pitt.edu [safety.pitt.edu]
• 5. research.wayne.edu [research.wayne.edu]
• 6. ehs.ucsb.edu [ehs.ucsb.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. uvic.ca [uvic.ca]
• 9. ehs.wisc.edu [ehs.wisc.edu]
• 10. chemistry.unm.edu [chemistry.unm.edu]
• 11. ehs.umich.edu [ehs.umich.edu]
• 12. artscimedia.case.edu [artscimedia.case.edu]
• 13. campus.kennesaw.edu [campus.kennesaw.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. broadpharm.com [broadpharm.com]

Application Note: Advanced Bioconjugation Strategies Utilizing (S)-Ethyl 2-azido-2-phenylethanoate Derivatives

Introduction & Mechanistic Rationale

The development of bioorthogonal chemistry has revolutionized our ability to track, manipulate, and functionalize biomolecules in complex biological environments. Among the arsenal of click-chemistry-ready functional groups, α -azido esters—specifically derivatives of (S)-Ethyl 2-azido-2-phenylethanoate —offer a unique combination of stability, enhanced reactivity, and stereochemical control[1].

Unlike standard aliphatic azides, the azide group in (S)-ethyl 2-azido-2-phenylethanoate is situated at a benzylic position. This adjacent phenyl ring provides inductive stabilization to the transition state during cycloaddition, significantly accelerating the reaction kinetics compared to unactivated aliphatic azides[2]. Furthermore, the preservation of the (S)-stereocenter is highly advantageous in drug development and receptor-ligand studies, where spatial orientation directly dictates biological affinity and target engagement[3].

Causality in Experimental Design

To utilize (S)-ethyl 2-azido-2-phenylethanoate as a bioconjugation linker, the inert ethyl ester must first be converted into an amine-reactive species.

• Hydrolysis & Activation: The ethyl ester is hydrolyzed to (S)-2-azido-2-phenylacetic acid, followed by activation into an N-hydroxysuccinimide (NHS) ester. This allows for spontaneous, irreversible amide bond formation with primary amines (e.g., lysine residues or peptide N-termini).

• Cycloaddition Modality (CuAAC vs. SPAAC): Once the biomolecule is azide-tagged, the choice of cycloaddition depends on the environment. CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) is selected for in vitro peptide modifications due to its near-perfect regioselectivity and rapid kinetics[4]. Conversely, SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition) is mandatory for live-cell applications to avoid the generation of cytotoxic reactive oxygen species (ROS) catalyzed by copper ions[4].

Quantitative Data: Cycloaddition Kinetics

Understanding the kinetic boundaries of your chosen click modality is critical for optimizing incubation times and reagent equivalents. The table below summarizes the kinetic parameters for benzylic azides across different bioconjugation strategies.

Conjugation Modality	Catalyst / Reagent	Approx. Rate Constant ( M−1s−1 )	Biocompatibility	Primary Application
CuAAC	Cu(I) / THPTA	10 – 200	Low (Cu toxicity)	In vitro peptide/protein modification, fixed-cell imaging
SPAAC	DBCO / BCN	0.1 – 1.0	High	Live-cell imaging, metabolic labeling, in vivo tracking
Staudinger Ligation	Phosphine	~0.001	High	Intracellular tracking (limited by slow kinetics)

Data synthesized from established bioorthogonal kinetic studies on benzylic and aliphatic azides[4],[2].

Experimental Protocols

The following protocols outline a self-validating workflow for synthesizing the reactive linker, conjugating it to a peptide, and executing both CuAAC and SPAAC reactions.

Protocol A: Synthesis of (S)-2-Azido-2-phenylacetic acid NHS Ester

Objective: Convert the stable ethyl ester into an amine-reactive linker while preserving the chiral center.

• Hydrolysis: Dissolve 1.0 mmol of (S)-Ethyl 2-azido-2-phenylethanoate in 5 mL of THF:H 2​ O (1:1 v/v). Add 1.5 mmol of Lithium Hydroxide (LiOH). Stir at room temperature for 2 hours.

• Validation Check 1: Monitor by TLC (Hexane:EtOAc 7:3). The reaction is complete when the starting material spot ( Rf​≈0.6 ) disappears and a baseline spot appears.

• Workup: Acidify the mixture to pH 3 using 1M HCl. Extract with Ethyl Acetate (3 × 10 mL). Dry the combined organic layers over anhydrous Na 2​ SO 4​ and concentrate in vacuo to yield (S)-2-azido-2-phenylacetic acid.

• NHS Activation: Dissolve the free acid in 5 mL of anhydrous DCM. Add 1.2 mmol of N-hydroxysuccinimide (NHS) and 1.2 mmol of EDC-HCl. Stir overnight at room temperature under nitrogen.

• Validation Check 2: Wash the organic layer with water, dry, and concentrate. Confirm the formation of the NHS ester via 1 H NMR (look for the characteristic succinimide singlet at δ 2.8-2.9 ppm)[1].

Protocol B: Site-Specific Peptide Conjugation & CuAAC (In Vitro)

Objective: Tag a peptide with the chiral azide and conjugate a fluorophore via CuAAC.

• Amine Coupling: Dissolve the target peptide (100 μ M) in 100 mM Sodium Bicarbonate buffer (pH 8.3). Add 5 molar equivalents of the NHS ester (from Protocol A) dissolved in a minimal volume of DMSO (final DMSO concentration <10%).

• Incubation: React for 2 hours at room temperature. Purify the azide-tagged peptide via RP-HPLC to remove unreacted linker.

• CuAAC Reaction: To the purified azide-peptide (50 μ M in PBS), add 1.5 equivalents of an Alkyne-Fluorophore (e.g., Alkyne-Cyanine5).

• Catalyst Addition: Pre-mix CuSO 4​ (100 μ M) and THPTA ligand (500 μ M) in water for 5 minutes. Add this complex to the peptide solution. Finally, initiate the reaction by adding Sodium Ascorbate (2.5 mM) to reduce Cu(II) to the active Cu(I) species[4].

• Validation Check 3: React for 1 hour at room temperature. Quench with EDTA (5 mM) and verify the mass shift of the conjugated product via LC-MS.

Protocol C: Receptor-Targeted Live-Cell Labeling via SPAAC

Objective: Utilize the azide-tagged peptide to label cell-surface receptors without toxic copper catalysts.

• Receptor Binding: Incubate live cells (e.g., HeLa or HEK293 expressing the target receptor) with the azide-tagged peptide (1–5 μ M) in complete culture medium for 30 minutes at 37 °C.

• Washing: Wash the cells gently 3 times with warm PBS to remove unbound azide-peptide.

• SPAAC Reaction: Add a strained alkyne fluorophore, such as DBCO-Cy5, at a concentration of 20 μ M in imaging buffer.

• Incubation: Incubate for 45–60 minutes at 37 °C. Note: The slower kinetics of SPAAC require higher concentrations and longer incubation times compared to CuAAC[4],[2].

• Imaging: Wash cells 3 times with PBS and image immediately using a confocal fluorescence microscope.

Bioconjugation Workflow Visualization

Workflow for bioconjugation utilizing (S)-Ethyl 2-azido-2-phenylethanoate derivatives.

References

• Boron-Catalyzed Azide Insertion of α -Aryl α -Diazoesters. The Journal of Organic Chemistry, ACS Publications. 1

• Development of a Photoactivatable Allosteric Ligand for the M1 Muscarinic Acetylcholine Receptor. ACS Publications. 3

• Covalent Labeling of Nucleic Acids. PMC - NIH. 4

• Heterocycloalkynes Fused to a Heterocyclic Core: Searching for an Island with Optimal Stability-Reactivity Balance. Journal of the American Chemical Society. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Covalent Labeling of Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (S)-Ethyl 2-azido-2-phenylethanoate Click Chemistry

Executive Summary & Mechanistic Analysis

Working with (S)-Ethyl 2-azido-2-phenylethanoate in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) presents a unique set of stereochemical and kinetic challenges. Unlike standard aliphatic azides, this molecule is a chiral α-azido ester. The α-proton is highly acidic because it is flanked by three electron-withdrawing groups: the azide, the phenyl ring, and the ester carbonyl.

When subjected to traditional CuAAC conditions—which often rely on amine bases like DIPEA or generate basic byproducts from sodium ascorbate—the α-proton is easily abstracted[1]. This abstraction forms an achiral enolate intermediate, leading to rapid racemization of the stereocenter and opening pathways for background degradation (such as aldol-type condensations). Consequently, researchers often observe severely depressed yields and a complete loss of enantiomeric excess (ee)[2]. To achieve high yields, the reaction must be kinetically driven to completion before degradation occurs, utilizing strictly base-free conditions[3].

Mechanistic divergence of α-azido esters under basic versus base-free CuAAC conditions.

Frequently Asked Questions (Failure Modes & Solutions)

Q1: Why is my reaction yielding a complex mixture with less than 30% of the desired triazole? A1: The primary failure mode is base-catalyzed enolization. Traditional CuAAC protocols often employ amine bases (e.g., DIPEA) to assist in copper acetylide formation. For (S)-Ethyl 2-azido-2-phenylethanoate, these basic conditions promote the abstraction of the acidic α-proton, leading to substrate degradation and racemization rather than the desired cycloaddition[1].

Q2: How do I prevent the racemization of the (S)-enantiomer during the click reaction? A2: You must strictly employ base-free CuAAC conditions [3]. Eliminate all amine bases from your protocol. Instead of the traditional CuSO₄/Sodium Ascorbate system—which can cause localized pH fluctuations and generate reactive oxygen species[4]—utilize a direct Cu(I) source such as Copper(I) iodide (CuI) or Copper(I) thiophene-2-carboxylate (CuTc) in an anhydrous organic solvent[5].

Q3: Even under base-free conditions, my reaction stalls at 50% conversion. What is the limiting factor? A3: This stalling is caused by a combination of steric hindrance and catalyst deactivation. The bulky phenyl and ethyl ester groups shield the azide, inherently slowing the rate of the cycloaddition[6]. Concurrently, unliganded Cu(I) is highly susceptible to oxidation to inactive Cu(II). To resolve this, introduce an accelerating ligand such as TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine). TBTA wraps the Cu(I) center, shielding it from oxidation while drastically accelerating the cycloaddition rate to outcompete background degradation[7].

Q4: Can I use THPTA instead of TBTA for this reaction? A4: While THPTA is an excellent accelerating ligand, it is highly water-soluble and typically used in aqueous bioconjugation[4]. Because α-azido esters are prone to hydrolysis in aqueous media, this reaction should be performed in anhydrous organic solvents (like THF or DCM). TBTA is organic-soluble and therefore the superior choice for stabilizing Cu(I) with this specific substrate[7].

Quantitative Optimization Data

The following table summarizes the expected outcomes when applying different CuAAC catalytic systems to (S)-Ethyl 2-azido-2-phenylethanoate.

Table 1: Comparative Analysis of CuAAC Conditions for α-Azido Esters

Reaction Condition	Catalyst System	Additives	Solvent	Conversion Rate	Enantiomeric Excess (ee)	Primary Failure Mode
Standard Aqueous	CuSO₄	NaAsc, DIPEA	tBuOH / H₂O	< 30%	< 10% (Racemized)	Base-catalyzed enolization
Standard Neutral	CuSO₄	NaAsc	tBuOH / H₂O	~ 55%	60 - 70%	Aqueous hydrolysis / ROS degradation
Unliganded Organic	CuI	None	THF	~ 40%	> 95%	Catalyst oxidation / Steric stalling
Optimized Base-Free	CuI or CuTc	TBTA	Anhydrous THF	> 95%	> 98% (Maintained)	None (Optimal)

Self-Validating Experimental Protocol: Base-Free CuAAC

Objective: Achieve >90% yield of the enantiopure triazole while maintaining >98% enantiomeric excess.

Causality Check: Ascorbate should never be added to copper-containing solutions in the absence of a stabilizing ligand, as this leads to rapid degradation[4]. By premixing the Cu(I) source with TBTA, we ensure that no "naked" Cu(I) interacts with the sensitive azide, preventing Lewis acid-catalyzed decomposition.

Step-by-Step Methodology:

• Catalyst Complex Pre-formation: In a flame-dried vial under an Argon atmosphere, dissolve CuI (0.05 equivalents) and TBTA (0.05 equivalents) in anhydrous, degassed THF. Stir for 15 minutes at room temperature.

  • Expert Insight: The 1:1 ligand-to-copper ratio fully coordinates the Cu(I), preventing disproportionation and shielding the metal from adventitious oxygen[6].

• Substrate Preparation: In a separate flame-dried Schlenk flask, dissolve (S)-Ethyl 2-azido-2-phenylethanoate (1.0 eq) and the terminal alkyne (1.2 eq) in anhydrous THF.

  • Expert Insight: A slight excess of alkyne (1.1 to 2-fold) ensures the sterically hindered azide acts as the limiting reagent, driving the reaction to completion[6].

• Initiation: Transfer the pre-formed CuI/TBTA complex into the Schlenk flask containing the substrates via a gas-tight syringe.

• Reaction: Stir the mixture at 25 °C under Argon. Monitor the reaction progress by TLC (typically complete within 2-4 hours).

  • Expert Insight: Maintaining ambient temperature is critical; elevated temperatures will induce thermal racemization of the sensitive α-stereocenter.

• Quenching & Purification: Dilute the mixture with EtOAc and filter it through a short pad of Celite to remove the copper-ligand complex. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

• Self-Validation Checkpoint: Before scaling up the workflow, run a parallel control reaction using a racemic standard of the starting azide. Analyze the purified triazole from both runs via chiral HPLC. The distinct retention times from the racemic standard will validate your chiral separation method, proving that the >98% ee observed in your optimized base-free run is a true reflection of stereoretention and not an analytical artifact.

References

• Troubleshooting low yield in copper-catalyzed click reactions - BenchChem. 6

• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC (NIH). 4

• Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation - Jena Bioscience. 7

• Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide–Alkyne Cycloaddition - PMC (NIH). 2

• Investigation of Base-free Copper-Catalysed Azide–Alkyne Click Cycloadditions (CuAAc) in Natural Deep Eutectic Solvents as Green and Catalytic Reaction Media - ChemRxiv. 1

• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights - ACS Publications. 5

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide–Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jenabioscience.com [jenabioscience.com]

Technical Support Center: Synthesis &amp; Handling of (S)-Ethyl 2-azido-2-phenylethanoate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the loss of enantiomeric purity when synthesizing α -aryl- α -azido esters. (S)-Ethyl 2-azido-2-phenylethanoate is a critical chiral building block for phenylglycine derivatives and peptide natural products, but it is notoriously stereolabile.

This guide provides field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to help you maintain absolute control over your stereocenters.

Mechanistic Causality: Why Does Racemization Occur?

To prevent racemization, you must first understand the thermodynamic and kinetic forces working against you. The α -proton of ethyl 2-azido-2-phenylethanoate is exceptionally acidic. It is flanked by three electron-withdrawing/delocalizing groups: an ester, an azide, and a phenyl ring. This unique electronic environment makes the molecule highly susceptible to two distinct racemization pathways:

Pathway A: Base-Catalyzed Enolization

Even trace amounts of mild base (including the azide nucleophile itself) can abstract the α -proton. This forms a planar, resonance-stabilized enolate. Subsequent reprotonation is non-stereoselective, leading to a racemic mixture .

Base-catalyzed enolization pathway leading to racemization of the alpha-stereocenter.

Pathway B: Reversible SN​2 Azide Exchange

If excess azide ion ( N3−​ ) is present in the reaction mixture, it can act as a nucleophile and attack the α -carbon of the already-formed product. Because the azide acts as both the nucleophile and the leaving group, this continuous SN​2 displacement causes a dynamic inversion of stereochemistry, eventually equilibrating to a racemate.

Reversible SN2 displacement by excess azide ions causing continuous stereochemical inversion.

Troubleshooting & FAQs

Q: Why does my product racemize when I use DMF as the solvent for the SN​2 azide displacement? A: This is the most common error in this synthesis. In polar aprotic solvents like DMF, the azide anion ( N3−​ ) is poorly solvated (it remains "naked"). This lack of solvation drastically increases its basicity. Because your substrate's α -proton is highly acidic, the basic N3−​ rapidly deprotonates the α -carbon instead of purely acting as a nucleophile, triggering the enolization pathway described above .

Q: How do I prevent this and maintain high enantiomeric excess (ee)? A: Switch your solvent from DMF to absolute ethanol . In a protic solvent like ethanol, strong hydrogen bonding heavily solvates the azide anion. This solvation suppresses its basicity enough to prevent α -deprotonation, while still maintaining sufficient nucleophilicity to drive the SN​2 displacement of the mesylate leaving group. This simple solvent switch results in clean inversion with >95% ee .

Q: Can I use the Mitsunobu reaction to convert (R)-ethyl mandelate directly to the azide? A: While the Mitsunobu reaction (using DPPA, DIAD, and PPh3​ ) is a standard method for inverting secondary alcohols, it is notoriously problematic for ethyl mandelate derivatives. The extreme acidity of the α -proton often leads to competing elimination side-reactions or racemization during the betaine intermediate stage. The two-step mesylation followed by SN​2 in ethanol is far more robust and reproducible.

Q: What precautions should I take during the reaction workup? A: Never use basic aqueous washes. Washing your organic layer with saturated NaHCO3​ or Na2​CO3​ will immediately catalyze enolization. Use neutral brine or slightly acidic buffers (pH 5-6) for all aqueous washes.

Quantitative Data: Solvent & Reagent Effects on Stereoinversion

The following table summarizes the causal relationship between reaction conditions and the stereochemical outcome when attempting to synthesize (S)-ethyl 2-azido-2-phenylethanoate from an (R)-ethyl mandelate precursor.

Substrate Activation	Reagent	Solvent	Temp (°C)	Nucleophile Basicity	Stereochemical Outcome	Ref
Mesylate (-OMs)	NaN3​	DMF	50	High (Unsolvated)	Racemic (~0% ee)
Mesylate (-OMs)	NaN3​	Abs. Ethanol	50	Low (H-bonded)	Complete Inversion (>95% ee)
Free Alcohol (-OH)	DPPA / DIAD	THF	0 to 25	Moderate	Variable (Prone to elimination)

Validated Experimental Protocol

To ensure a self-validating system, follow this step-by-step methodology. The protocol relies on the controlled mesylation of (R)-ethyl mandelate, followed by a protic-solvent-mediated SN​2 displacement to yield the (S)-azide.

Phase 1: Mesylation of (R)-Ethyl Mandelate (Retention of Configuration)

• Preparation: Flame-dry a round-bottom flask under argon. Dissolve 1.0 equivalent of (R)-ethyl mandelate in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Base Addition: Add 1.2 equivalents of anhydrous triethylamine ( Et3​N ). Cool the reaction mixture to 0 °C using an ice bath. (Note: At this stage, the α -proton is not yet highly acidic because the leaving group is not yet installed).

• Activation: Dropwise, add 1.1 equivalents of methanesulfonyl chloride (MsCl) over 15 minutes.

• Completion & Workup: Stir at 0 °C for 1 hour. Quench the reaction with ice-cold distilled water. Extract the aqueous layer with DCM. Wash the combined organic layers with cold 1M HCl (to remove excess Et3​N ), followed by neutral brine.

• Isolation: Dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure at a bath temperature not exceeding 25 °C . Use the crude mesylate immediately in Phase 2 to avoid degradation.

Phase 2: Stereospecific Azidation (Inversion of Configuration)

• Solvent Selection (Critical): Dissolve the crude (R)-ethyl 2-(mesyloxy)-2-phenylethanoate in absolute ethanol (0.15 M concentration). Do not use DMF, DMSO, or acetonitrile.

• Nucleophile Addition: Add 1.5 equivalents of sodium azide ( NaN3​ ).

• Heating: Heat the suspension to 50 °C and stir vigorously for 4 to 6 hours. Monitor by TLC (Hexanes/EtOAc 8:2) until the mesylate is completely consumed.

• Neutral Workup (Critical): Cool the mixture to room temperature. Evaporate the majority of the ethanol under reduced pressure (bath temp < 30 °C). Dilute the residue with diethyl ether and distilled water.

• Extraction: Separate the layers and extract the aqueous phase twice with diethyl ether. Wash the combined organic layers strictly with neutral brine (do not use bicarbonate).

• Storage: Dry over MgSO4​ , filter, and concentrate. Store the resulting (S)-ethyl 2-azido-2-phenylethanoate neat at -20 °C under argon to prevent slow auto-racemization.

References

• Strijtveen, B., & Kellogg, R. M. (1986). Synthesis of (racemization prone) optically active thiols by SN2 substitution using cesium thiocarboxylates. The Journal of Organic Chemistry, 51(19), 3664–3671.[Link]

• Choroba, O. W., et al. (2015). Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. RSC Advances, 5(54), 43658-43677.[Link]

Technical Support Center: Optimizing Catalyst Loading for (S)-Ethyl 2-azido-2-phenylethanoate Cycloadditions

Welcome to the technical support center for optimizing catalyst loading in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions, with a specific focus on the synthesis of 1,2,3-triazoles from (S)-Ethyl 2-azido-2-phenylethanoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their experimental setups for this powerful "click" reaction.

The CuAAC reaction is renowned for its high efficiency, broad functional group tolerance, and stereospecificity, making it a cornerstone of modern synthetic chemistry.[1][2] It provides a significant rate acceleration compared to the uncatalyzed thermal Huisgen cycloaddition and exclusively yields the 1,4-disubstituted regioisomer.[1][3] However, achieving optimal results hinges on the careful control of reaction parameters, particularly the concentration and stability of the active Cu(I) catalyst.

This guide provides in-depth, experience-driven answers to common questions and challenges encountered during the optimization of catalyst loading for this specific class of cycloadditions.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting catalyst loading for the cycloaddition of (S)-Ethyl 2-azido-2-phenylethanoate?

For initial screening, a catalyst loading of 0.1 to 1.0 mol% of a copper(I) source is a robust starting point for the cycloaddition of (S)-Ethyl 2-azido-2-phenylethanoate.[4] For reactions generating the Cu(I) catalyst in situ from a copper(II) salt (like CuSO₄·5H₂O), a corresponding amount of Cu(II) precursor is used along with an excess of a reducing agent.[5][6]

Scientist's Insight: While higher loadings (up to 5 mol%) might be reported, the goal of optimization is often to minimize catalyst concentration. This reduces potential side reactions, simplifies purification by minimizing residual copper, and lowers costs. Some highly efficient, pre-formed copper complexes have demonstrated high yields with loadings as low as 25-50 ppm (0.0025-0.005 mol%).[7]

Q2: What are the most common copper catalyst systems, and how do they compare?

The choice of catalyst system is critical and depends on the reaction solvent, substrate sensitivity, and desired reaction rate. The most common systems involve generating the active Cu(I) species in situ.

Catalyst System	Components	Typical Loading (mol% Cu)	Advantages	Disadvantages
Standard Sharpless-Fokin	CuSO₄·5H₂O + Sodium Ascorbate	0.1 - 2.0%	Inexpensive, water-tolerant, convenient, no need for inert atmosphere.[6][8]	Can generate reactive oxygen species (ROS) that may degrade sensitive substrates.[9][10]
Ligand-Accelerated	CuSO₄·5H₂O + Sodium Ascorbate + Ligand (e.g., THPTA, TBTA)	0.05 - 1.0%	Greatly accelerates reaction rates, protects catalyst from oxidation, reduces copper-induced cytotoxicity.[11][12][13]	Ligands add cost; excess ligand can sometimes inhibit the reaction.[13][14]
Direct Cu(I) Salt	CuI, CuBr, or (Ph₃P)₂CuOAc	0.5 - 5.0%	Useful in anhydrous organic solvents where CuSO₄ is insoluble.	Cu(I) salts are sensitive to oxidation and may require an inert atmosphere.[2][15]
Heterogeneous	Copper turnings or nanoparticles	N/A	Simplifies purification (catalyst can be filtered off), results in very low copper contamination in the product.[6]	Reactions are often slower due to the heterogeneous nature.[6]

Scientist's Insight: For most applications involving (S)-Ethyl 2-azido-2-phenylethanoate, the ligand-accelerated system using CuSO₄, sodium ascorbate, and a water-soluble ligand like THPTA offers the best balance of speed, reliability, and operational simplicity, especially in aqueous or mixed aqueous/organic solvent systems.[16]

Troubleshooting Guide

Q3: My reaction is slow or has stalled. Should I just add more catalyst?

While insufficient catalyst is a possible cause, it's often not the primary issue. Before increasing the catalyst loading, consider this systematic approach:

• Check for Catalyst Oxidation: The active catalyst is Cu(I).[6] If your solution has turned blue or green, the copper has likely oxidized to the inactive Cu(II) state.[17]

  • Solution: Ensure you have a sufficient excess of the reducing agent (typically 3-10 fold excess of sodium ascorbate relative to CuSO₄).[6][9] If working with Cu(I) salts, degas your solvents and run the reaction under an inert atmosphere (N₂ or Ar).[17][18]

• Verify Reagent Quality: Azides can slowly decompose over time, and terminal alkynes can undergo oxidative homocoupling.

  • Solution: Use freshly prepared or purified reagents. Check the integrity of your starting materials via NMR or LC-MS.

• Consider Catalyst Poisoning: Certain functional groups or impurities can act as catalyst poisons, deactivating the copper center.[19] Common culprits include free thiols, some amines (especially Tris buffer), and unpurified reagents.[10][20]

  • Solution: Purify your starting materials carefully. If using a buffer, switch to one known to be compatible, such as phosphate or HEPES.[10]

If these factors are ruled out, a modest increase in catalyst loading (e.g., from 0.5 mol% to 1.0 mol%) may be warranted.

Q4: I am observing significant side products. Is my catalyst loading too high?

Yes, excessive catalyst loading is a common cause of side product formation. The most prevalent side reaction is the oxidative homocoupling (Glaser coupling) of the terminal alkyne partner to form a diyne.[2][17][21]

Scientist's Insight: This side reaction is particularly problematic when the concentration of the active Cu(I) catalyst is high and dissolved oxygen is present. Using a stabilizing ligand and the minimum effective catalyst concentration is the best strategy to suppress this pathway.[2] Ensure the reducing agent is in sufficient excess to scavenge oxygen and keep the copper in the +1 oxidation state.

Q5: How do I know if I'm using the optimal amount of ligand?

The ligand-to-copper ratio is a critical parameter. A common starting point is a 5:1 ligand-to-copper molar ratio.[22]

• Too little ligand: The catalyst is not adequately protected from oxidation or disproportionation, leading to slower rates and potential catalyst deactivation.[12]

• Too much ligand: In some cases, particularly with strongly chelating ligands in non-coordinating solvents, excess ligand can fully occupy the copper's coordination sites, preventing the alkyne from binding and thereby inhibiting the reaction.[13]

Optimization Strategy: Run a series of small-scale reactions varying the ligand:copper ratio (e.g., 1:1, 2:1, 5:1) while keeping the copper concentration constant. Monitor the initial reaction rates to identify the optimal ratio for your specific system.

Key Concepts & Visualizations

The CuAAC Catalytic Cycle

Understanding the mechanism highlights the importance of maintaining the Cu(I) oxidation state. The currently accepted mechanism involves a dinuclear copper intermediate that facilitates the cycloaddition.[3]

Caption: Simplified catalytic cycle for the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC).

Troubleshooting Workflow

This flowchart provides a logical path for diagnosing and solving common issues with your cycloaddition reaction.

Caption: A logical workflow for troubleshooting common CuAAC reaction issues.

Experimental Protocols

Protocol 1: General Procedure for CuAAC with (S)-Ethyl 2-azido-2-phenylethanoate

This protocol uses an in situ generated catalyst and is a reliable starting point for optimization.

Materials:

• (S)-Ethyl 2-azido-2-phenylethanoate (Azide)

• Terminal alkyne partner

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium L-ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Solvent (e.g., 1:1 mixture of deionized water and t-butanol)

Procedure:

• Reagent Preparation:

  • Prepare stock solutions:

    • CuSO₄·5H₂O: 20 mM in deionized water.

    • THPTA: 100 mM in deionized water.

    • Sodium Ascorbate: 100 mM in deionized water (prepare this solution fresh before each use).[18]

• Reaction Setup:

  • In a reaction vial, dissolve the terminal alkyne (1.0 eq.) and (S)-Ethyl 2-azido-2-phenylethanoate (1.1 eq.) in the chosen solvent system to achieve a final concentration of ~0.1 M.

  • In a separate microcentrifuge tube, pre-mix the CuSO₄ stock solution and the THPTA stock solution to achieve the desired final catalyst loading and a 5:1 ligand-to-copper ratio. For a 1.0 mol% catalyst loading in a 1 mmol scale reaction, you would add 50 µL of 20 mM CuSO₄ and 50 µL of 100 mM THPTA. Let this mixture stand for 2-3 minutes.[23]

  • Add the copper/ligand mixture to the main reaction vial containing the azide and alkyne.

  • Degas the mixture by bubbling argon or nitrogen through the solution for 10-15 minutes to remove dissolved oxygen.[17][18]

• Initiation and Monitoring:

  • Initiate the reaction by adding the freshly prepared sodium ascorbate stock solution (e.g., 10 eq. relative to copper).[18]

  • Stir the reaction at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent is consumed (typically 1-12 hours).

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to obtain the pure 1,4-disubstituted triazole.

References

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Özçubukçu, S., & Ozkal, E. (2012). The mechanism of copper-catalyzed azide-alkyne cycloaddition reaction: a quantum mechanical investigation. Journal of Molecular Graphics & Modelling, 34, 101-7. Retrieved from [Link]

• Jin, T. (2017). On the Mechanism of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition. Inorganics. Retrieved from [Link]

• Krasinski, A., Fokin, V. V., & Sharpless, K. B. (2004). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Organic Letters, 6(8), 1237-40. Retrieved from [Link]

• Li, Y., et al. (2018). Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation. Catalysis Science & Technology, 8(1), 142-151. Retrieved from [Link]

• Kuang, G., et al. (2010). Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications. Journal of the American Chemical Society, 132(11), 3649-3651. Retrieved from [Link]

• Effects of a Flexible Alkyl Chain on a Ligand for CuAAC Reaction. (2010). Organic Letters, 12(20), 4584-4587. Retrieved from [Link]

• Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews, 108(8), 2952-3015. Retrieved from [Link]

• Side reactions of macromonomers under CuAAC condition. (n.d.). ResearchGate. Retrieved from [Link]

• Moreno, A., et al. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. ACS Omega, 8(4), 3679-3704. Retrieved from [Link]

• McKay, C. S., & Finn, M. G. (2014). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Chemistry & Biology, 21(9), 1076-1101. Retrieved from [Link]

• Hong, V., et al. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879-9883. Retrieved from [Link]

• Moreno, A., et al. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. ACS Omega, 8(4), 3679-3704. Retrieved from [Link]

• Hein, C. D., et al. (2013). Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition. Beilstein Journal of Organic Chemistry, 9, 2712-2738. Retrieved from [Link]

• Casado, M. A., et al. (2008). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Journal of the American Chemical Society, 130(13), 4437-4451. Retrieved from [Link]

• Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. (2024). Advanced Functional Materials. Retrieved from [Link]

• Hong, V., et al. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 147-159. Retrieved from [Link]

• Click Chemistry Problems (Copper Catalyzed Azide-Alkyne Cycloaddition). (2025). Reddit. Retrieved from [Link]

• Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. (2011). Current Protocols in Chemical Biology. Retrieved from [Link]

• Azide-alkyne Huisgen cycloaddition. (n.d.). Wikipedia. Retrieved from [Link]

• Catalyst poison. (n.d.). Britannica. Retrieved from [Link]

• Click Chemistry: new protocol for the labeling and modification of biomolecules. (n.d.). Interchim. Retrieved from [Link]

• Role of Click Chemistry in Organic Synthesis. (2021). IntechOpen. Retrieved from [Link]

• Ferreira, M. J., et al. (2023). Heteroleptic Copper Complexes as Catalysts for the CuAAC Reaction: Counter-Ion Influence in Catalyst Efficiency. Molecules, 28(4), 1699. Retrieved from [Link]

• van der Velden, J. L. J., et al. (2017). Conditional Copper‐Catalyzed Azide–Alkyne Cycloaddition by Catalyst Encapsulation. Chemistry – A European Journal, 23(47), 11284-11288. Retrieved from [Link]

• Alkyne-Azide Click Chemistry Protocol for ADCs. (2024). AxisPharm. Retrieved from [Link]

• Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. (2009). Angewandte Chemie International Edition. Retrieved from [Link]

• Bastero, A., et al. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts. Organometallics, 41(15), 1950-1962. Retrieved from [Link]

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]
• 7. digibuo.uniovi.es [digibuo.uniovi.es]
• 8. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 9. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. moodle2.units.it [moodle2.units.it]
• 15. reddit.com [reddit.com]
• 16. broadpharm.com [broadpharm.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Catalyst poison | Toxicity, Inhibition, Effects | Britannica [britannica.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. researchgate.net [researchgate.net]
• 22. jenabioscience.com [jenabioscience.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Improving Enantiomeric Excess in the Preparation of (S)-Ethyl 2-azido-2-phenylethanoate

Welcome to the technical support center for the asymmetric synthesis of (S)-Ethyl 2-azido-2-phenylethanoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the enantiomeric excess (ee) of this critical chiral building block. High enantiopurity is often paramount for biological activity and regulatory approval, making the control of stereochemistry a key challenge.[1]

This resource provides in-depth, field-proven insights in a direct question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for preparing enantiomerically enriched Ethyl 2-azido-2-phenylethanoate?

The most common and effective strategies for synthesizing (S)-Ethyl 2-azido-2-phenylethanoate with high enantiomeric excess fall into two main categories:

• Catalytic Asymmetric Azidation of α-Aryl Esters: This is a highly sought-after method involving the direct, enantioselective introduction of an azide group at the α-position of ethyl phenylacetate or a related precursor. This approach typically employs a chiral catalyst, often a metal complex with a chiral ligand, to control the stereochemical outcome of the reaction.[2][3] The choice of catalyst, azide source, solvent, and temperature are all critical parameters for achieving high enantioselectivity.

• Kinetic Resolution of Racemic α-Azido Esters: In this approach, a racemic mixture of ethyl 2-azido-2-phenylethanoate is prepared, and then one enantiomer is selectively reacted or removed, leaving the other enantiomer in excess.[1] This can be achieved through enzymatic or chemical methods. While effective, this method is inherently limited to a maximum theoretical yield of 50% for the desired enantiomer.

Q2: I'm observing low enantiomeric excess in my catalytic asymmetric azidation. What are the most likely causes?

Low enantiomeric excess is a common challenge in asymmetric catalysis and can stem from several factors.[4][5] A systematic investigation is crucial for pinpointing the root cause. Key areas to consider include:

• Catalyst Integrity and Purity: The chiral catalyst is the heart of the asymmetric transformation. Its purity, structural integrity, and correct preparation are paramount.[4]

• Reaction Conditions: Temperature, solvent, and concentration can all significantly influence the enantioselectivity of the reaction.[4][6][7]

• Substrate and Reagent Quality: Impurities in the starting materials or reagents can interfere with the catalytic cycle or promote a non-selective background reaction.[5]

• Presence of a Racemic Background Reaction: A non-catalyzed, racemic reaction may be occurring alongside the desired asymmetric transformation, effectively lowering the overall enantiomeric excess of the product.[5]

Q3: How do I choose the optimal chiral catalyst and ligand for my reaction?

The selection of an appropriate chiral catalyst and ligand is often substrate-dependent and may require screening.[2] However, several classes of catalysts have shown promise in asymmetric azidation reactions:

• Copper-Bis(oxazoline) (Box) Complexes: These are widely used catalysts for a variety of asymmetric transformations, including azidations.[8]

• Iron-based Catalysts: Iron catalysis offers a more sustainable and cost-effective alternative to precious metal catalysts and has been successfully employed in enantioselective azidations.[7]

• Dirhodium Catalysts: These have demonstrated high efficiency in various asymmetric reactions.[9]

• Chiral Phase-Transfer Catalysts: Quaternary ammonium salts derived from cinchona alkaloids can be effective for the enantioselective azidation of α-bromo ketones, which can be precursors to the desired α-azido ester.[10]

When selecting a ligand, consider its steric and electronic properties, as these will influence the geometry of the catalyst-substrate complex and, consequently, the enantioselectivity.

Q4: What is the best method for accurately determining the enantiomeric excess of my product?

Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the enantiomeric excess of chiral compounds.[5]

Protocol: Representative Method for ee Determination by Chiral HPLC

• Sample Preparation:

  • Take a small aliquot of the crude reaction mixture.

  • Pass it through a small plug of silica gel using a suitable solvent (e.g., ethyl acetate/hexane) to remove the catalyst and other non-volatile impurities.[5]

  • Concentrate the filtered sample.

  • Dissolve the residue in the HPLC mobile phase to a concentration of approximately 1 mg/mL.[5]

• HPLC Analysis:

  • Column Selection: Utilize a chiral stationary phase (CSP) column. Polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® AD-H) are often a good starting point for α-aryl esters.[5]

  • Method Development: Begin with a standard mobile phase, such as a mixture of hexane and isopropanol (e.g., 90:10).[5] If separation is not achieved, systematically vary the mobile phase composition.

  • Quantification: Once baseline separation of the two enantiomer peaks is achieved, integrate the area of each peak. The enantiomeric excess is calculated using the following formula: ee (%) = [ (Area of Major Enantiomer - Area of Minor Enantiomer) / (Area of Major Enantiomer + Area of Minor Enantiomer) ] x 100

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during the synthesis of (S)-Ethyl 2-azido-2-phenylethanoate.

Problem	Potential Cause	Recommended Solution
Low Enantiomeric Excess (ee)	1. Impure or Deactivated Catalyst: The chiral ligand or metal precursor may be impure, or the prepared catalyst may have degraded.[4][5]	• Verify Catalyst Purity: Use high-purity, well-characterized ligands and metal sources. If preparing the catalyst in-situ, ensure anhydrous and inert conditions.[4][5] • Run a Control Reaction: Test the catalyst with a substrate known to give high ee to confirm its activity.[4]
2. Suboptimal Reaction Temperature: Temperature affects the energy difference between the diastereomeric transition states.[4]	• Screen a Range of Temperatures: Generally, lower temperatures favor higher enantioselectivity.[4] Systematically decrease the reaction temperature to find the optimum.
3. Inappropriate Solvent: The solvent can influence the conformation of the catalyst-substrate complex.[4][6][11]	• Conduct a Solvent Screen: Evaluate a range of solvents with varying polarities and coordinating abilities (e.g., dichloromethane, toluene, diethyl ether).[4][7]
4. Racemic Background Reaction: A non-catalyzed reaction may be competing with the desired asymmetric pathway.[5]	• Lower the Reaction Temperature: This will typically slow down the uncatalyzed reaction more significantly than the catalyzed one.[5] • Consider Lower Catalyst Loading: While counterintuitive, in some cases, a lower catalyst loading can minimize background reactions.
Poor Yield / Low Conversion	1. Catalyst Deactivation: Impurities (e.g., water, oxygen) can poison the catalyst.[5]	• Ensure Anhydrous and Inert Conditions: Thoroughly dry all glassware, solvents, and reagents.[5] Use Schlenk line or glovebox techniques. • Purify Reagents: Use freshly purified or newly opened reagents and solvents.[5]
2. Incorrect Reagent Stoichiometry: An incorrect ratio of substrate, azide source, or other reagents can lead to incomplete reaction.	• Verify all Measurements: Double-check the molar equivalents of all reactants.
3. Insufficient Reaction Time: The reaction may not have reached completion.	• Monitor Reaction Progress: Use TLC or GC to monitor the consumption of the starting material.
Formation of Side Products	1. Substrate Decomposition: The starting material or product may be unstable under the reaction conditions.	• Modify Reaction Conditions: Consider milder reaction conditions (e.g., lower temperature, different base).
2. Competing Reaction Pathways: The azide source or other reagents may participate in undesired side reactions.	• Screen Different Azide Sources: Trimethylsilyl azide (TMSN3) is a common choice, but others like sodium azide may be suitable depending on the catalytic system.[12][13]

Visualizing the Troubleshooting Process

A systematic approach is key to efficiently resolving issues with low enantiomeric excess. The following workflow can guide your optimization efforts.

Caption: Troubleshooting workflow for low enantiomeric excess.

Post-Reaction Purification to Enhance Enantiomeric Excess

In cases where the reaction yields a product with moderate to good enantiomeric excess, it may be possible to enhance the purity through post-reaction purification techniques.

• Chiral Preparative HPLC: This method directly separates the enantiomers, allowing for the isolation of the desired (S)-enantiomer with very high purity.[14] However, this can be a costly and time-consuming process, especially on a large scale.

• Crystallization: If the product is crystalline, it may be possible to enrich the enantiomeric excess through crystallization.[14][15] This can be achieved through:

  • Preferential Crystallization: Inducing the crystallization of the desired enantiomer from a supersaturated solution of the non-racemic mixture.

  • Diastereomeric Salt Formation: Reacting the product with a chiral resolving agent to form diastereomeric salts, which can then be separated by crystallization due to their different solubilities.[16] The desired enantiomer is then recovered by breaking the salt.

References

• Ghosh, A. K., & Thompson, W. J. (1988). A Facile and Enantiospecific Synthesis of 2(S)- and 2(R)-[1′(S)-Azido-2-phenylethyl]oxirane. The Journal of Organic Chemistry, 53(15), 3550–3553. [Link]

• Neopharm Labs. Chiral and Achiral Compounds Purification. [Link]

• Sipos, A., et al. (2017). A fast, new method to enhance the enantiomeric purity of non-racemic mixtures: self-disproportionation of enantiomers in the gas antisolvent fractionation of chlorine-substituted mandelic acid derivatives. Journal of Chemical Technology & Biotechnology, 93(4), 1147-1155. [Link]

• Enantia. Purification and chiral resolution. [Link]

• Pálinkás, J., & Fogassy, E. (2018). New Opportunities to Improve the Enantiomeric and Diastereomeric Separations. IntechOpen. [Link]

• Wang, Z., et al. (2023). Enantioselective catalytic radical decarbonylative azidation and cyanation of aldehydes. Science Advances, 9(35). [Link]

• University of California, Irvine. Asymmetric reactions_synthesis. [Link]

• American Chemical Society. (2019). Enantioselective Copper-Catalyzed Electrophilic Dearomative Azidation of β-Naphthols. Organic Letters, 21(18), 7343–7347. [Link]

• American Chemical Society. (2013). Enantioselective Iron-Catalyzed Azidation of β-Keto Esters and Oxindoles. Journal of the American Chemical Society, 135(14), 5254–5257. [Link]

• IUPAC. (2001). Guidelines and methodologies in asymmetric synthesis and catalysis. Pure and Applied Chemistry, 73(2), 263-269. [Link]

• Trost, B. M., & Dogra, K. (2007). Catalytic Asymmetric Synthesis of Branched Chiral Allylic Phenyl Ethers from (E)-Alkenes. Journal of the American Chemical Society, 129(23), 7444–7445. [Link]

• De Gruyter. (2015). A new specific mechanism for thioacid/azide amidation: Electronic and solvent effects. Pure and Applied Chemistry, 87(12), 1157-1166. [Link]

• MDPI. (2024). Enhancing the Efficacy of Chiral Ligands and Catalysts: Siloxane-Substituted Oxazoline Ferrocenes as Next-Generation Candidates. Molecules, 29(5), 989. [Link]

• Royal Society of Chemistry. (2010). Chiral Catalysts. RSC Nanoscience & Nanotechnology, (12), 215-238. [Link]

• ResearchGate. Chiral Dirhodium Catalysts: A New Era for Asymmetric Catalysis. [Link]

• Chinese Chemical Society. (2022). Recent Advances in Catalytic Enantioselective Synthesis of α-Chiral Tertiary Azides. Acta Chimica Sinica, 80(1), 1-14. [Link]

• American Chemical Society. (2019). A Method for the Catalytic Enantioselective Synthesis of Chiral α-Azido and α-Amino Ketones from Racemic α-Bromo Ketones, and Its Generalization to the Formation of Bonds to C, O, and S. Journal of the American Chemical Society, 141(51), 20078–20082. [Link]

• International Journal of Engineering Research & Technology. (2018). Asymmetric Hydrogenation of Ethyl 2-Oxo-2-Phenylacetate with Chiral Platinum Loaded on Carbon Fiber. IJERT, 7(10). [Link]

• Organic Syntheses. (2019). Phosphine-Catalyzed [3 + 2] Annulation: Synthesis of Ethyl 5-(tert-Butyl)-2-phenyl-1-tosyl-3-pyrroline-3. Organic Syntheses, 96, 26-44. [Link]

• Organic Chemistry Portal. (2023). Iron-Catalyzed Synthesis of α-Azido α-Amino Esters via the Alkylazidation of Alkenes. [Link]

• Thieme. (2010). SYNTHESIS Journal of. [Link]

• MDPI. (2025). Advances in α-Arylation of Carbonyl Compounds: Diaryliodonium Salts as Arylating Agents. Molecules, 30(3), 19. [Link]

• Reddit. (2015). Question about asymmetric synthesis. [Link]

• Wiley Online Library. (2020). Efficient Synthesis of Phenylacetate and 2-Phenylethanol by Modular Cascade Biocatalysis. ChemBioChem, 21(23), 3374-3380. [Link]

• Indian Journal of Chemistry. (2002). Studies on stereoselective synthesis of ethyl anti-4-substituted phenyl-2-oxo-l ,3. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 41B(1), 155-159. [Link]

Sources

• 1. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 2. people.uniurb.it [people.uniurb.it]
• 3. Recent Advances in Catalytic Enantioselective Synthesis of α-Chiral Tertiary Azides★ [sioc-journal.cn]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. digital.csic.es [digital.csic.es]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Iron-Catalyzed Synthesis of α-Azido α-Amino Esters via the Alkylazidation of Alkenes [organic-chemistry.org]
• 13. portal.tpu.ru [portal.tpu.ru]
• 14. Chiral and Achiral Compounds Purification | Neopharm Labs [neopharmlabs.com]
• 15. Purification and chiral resolution - Enantia | Chemistry experts for pharma and biotech sectors [enantia.com]
• 16. New Opportunities to Improve the Enantiomeric and Diastereomeric Separations | IntechOpen [intechopen.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of (S)- and (R)-Ethyl 2-azido-2-phenylethanoate

A Technical Guide for Researchers in Drug Development and Organic Synthesis

In the landscape of modern drug discovery and asymmetric synthesis, chiral α-azido esters have emerged as pivotal building blocks. Their utility stems from the versatile reactivity of the azide moiety, which can be transformed into a variety of nitrogen-containing functional groups, and the inherent chirality that is crucial for biological activity. This guide provides an in-depth comparison of the reactivity of the (S) and (R) enantiomers of ethyl 2-azido-2-phenylethanoate, a prominent member of this class of compounds. While direct, side-by-side kinetic comparisons of these specific enantiomers are not extensively documented in peer-reviewed literature, this guide synthesizes established principles of stereochemistry and compelling evidence from studies on analogous chiral azides to provide a robust framework for understanding their differential reactivity.

Introduction to Chiral α-Azido Esters

Ethyl 2-azido-2-phenylethanoate possesses a stereocenter at the α-carbon, making it a chiral molecule existing as two non-superimposable mirror images: the (S)- and (R)-enantiomers. This chirality is of paramount importance in medicinal chemistry, as the biological activity of a drug molecule is often dictated by its specific three-dimensional arrangement. The azide group serves as a versatile synthetic handle, readily participating in a range of transformations, most notably the Staudinger reaction for the synthesis of amines and the Huisgen 1,3-dipolar cycloaddition (often termed "click chemistry") for the formation of triazoles.

The spatial orientation of the phenyl and ethoxycarbonyl groups relative to the azide moiety in the (S) and (R) enantiomers can significantly influence their interaction with other chiral molecules, such as enzymes or chiral catalysts. This differential interaction forms the basis for their distinct reactivity profiles.

Theoretical Framework: Why Should the Enantiomers React Differently?

The fundamental principle governing the differential reactivity of enantiomers lies in their interactions with a chiral environment. When reacting with an achiral reagent, the (S) and (R) enantiomers will exhibit identical reactivity, as the transition states leading to the products will also be enantiomeric and thus have the same energy.

However, the scenario changes dramatically when a chiral reagent, catalyst, or solvent is introduced. In this case, the interaction of the (S)-enantiomer with the chiral entity will form a diastereomeric pair of transition states compared to the interaction of the (R)-enantiomer. These diastereomeric transition states are not mirror images and will have different energies. The enantiomer that proceeds through the lower energy transition state will react faster, leading to a kinetic resolution of the racemic mixture.

This principle is the cornerstone of many asymmetric syntheses and is directly applicable to the reactions of (S)- and (R)-ethyl 2-azido-2-phenylethanoate.

Comparative Reactivity in Key Transformations

While specific kinetic data for the title compounds is scarce, we can infer their comparative reactivity by examining studies on similar chiral azides in two of their most important reactions: the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Staudinger Reduction.

Copper-Catalyzed Azide-Alkyne Cycloaddition (Click Chemistry)

The CuAAC reaction is a powerful tool for bioconjugation and materials science. When a chiral azide is reacted with an alkyne in the presence of a chiral ligand-copper complex, the two enantiomers of the azide can react at different rates. This has been demonstrated in the kinetic resolution of cyclic secondary azides using an enantioselective CuAAC reaction, where chiral triazoles were obtained with high enantiomeric excess.[1][2] This indicates that the chiral catalyst system can differentiate between the two enantiomers of the azide, reacting preferentially with one over the other.

Based on these findings, it is highly probable that in a CuAAC reaction employing a chiral copper catalyst, the (S)- and (R)-enantiomers of ethyl 2-azido-2-phenylethanoate would exhibit different reaction rates. The enantiomer that forms a more stable diastereomeric complex with the chiral catalyst will be converted to the triazole product more rapidly.

Experimental Protocols

This section provides detailed methodologies for the synthesis of the starting materials, their subsequent reactions, and the analytical techniques required to distinguish between the enantiomers.

Synthesis of (S)- and (R)-Ethyl 2-azido-2-phenylethanoate

The most common and stereospecific route to enantiomerically pure α-azido esters is the nucleophilic substitution of the corresponding α-hydroxy esters. The synthesis, therefore, begins with the preparation of enantiomerically pure ethyl mandelate.

1. Synthesis of (S)- and (R)-Ethyl Mandelate:

Enantiomerically pure ethyl mandelate can be prepared via several methods, including the asymmetric reduction of ethyl benzoylformate using biocatalysts like baker's yeast or through the esterification of commercially available enantiopure mandelic acid.[3]

2. Conversion to (S)- and (R)-Ethyl 2-azido-2-phenylethanoate:

The conversion of the α-hydroxy ester to the α-azido ester proceeds via an SN2 reaction, which results in an inversion of stereochemistry. A common method involves the activation of the hydroxyl group followed by displacement with an azide source.

• Step 1: Activation of the Hydroxyl Group (e.g., Mesylation)

  • To a solution of (R)-ethyl mandelate (1 equivalent) and triethylamine (1.5 equivalents) in dichloromethane at 0 °C, add methanesulfonyl chloride (1.2 equivalents) dropwise.

  • Stir the reaction mixture at 0 °C for 1-2 hours, monitoring the reaction by TLC.

  • Upon completion, wash the reaction mixture with cold water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl (R)-2-((methylsulfonyl)oxy)-2-phenylacetate.

• Step 2: Azide Substitution

  • Dissolve the crude mesylate in a polar aprotic solvent such as DMF.

  • Add sodium azide (3 equivalents) and heat the mixture to 60-80 °C.

  • Monitor the reaction by TLC until the starting material is consumed.

  • After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford (S)-ethyl 2-azido-2-phenylethanoate.

The same procedure can be followed starting with (S)-ethyl mandelate to obtain (R)-ethyl 2-azido-2-phenylethanoate.

Representative Reaction Protocols

1. Staudinger Reduction:

The Staudinger reduction provides a mild method for the conversion of azides to primary amines.

• To a solution of (S)-ethyl 2-azido-2-phenylethanoate (1 equivalent) in THF, add triphenylphosphine (1.1 equivalents).

• Stir the reaction at room temperature and monitor for the evolution of nitrogen gas.

• After the azide has been consumed (as indicated by TLC or IR spectroscopy), add water to the reaction mixture.

• Stir for several hours or until the intermediate iminophosphorane is fully hydrolyzed.

• Remove the THF under reduced pressure and extract the aqueous residue with ethyl acetate.

• The product, (S)-ethyl 2-amino-2-phenylethanoate (ethyl phenylglycinate), can be purified by acid-base extraction or column chromatography.

2. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

• In a reaction vessel, dissolve (S)-ethyl 2-azido-2-phenylethanoate (1 equivalent) and a terminal alkyne (1 equivalent) in a suitable solvent system (e.g., a mixture of t-butanol and water).

• In a separate vial, prepare the copper catalyst by mixing copper(II) sulfate pentahydrate (0.05 equivalents) and sodium ascorbate (0.1 equivalents) in water.

• Add the catalyst solution to the azide/alkyne mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers, dry, and concentrate.

• Purify the resulting triazole product by column chromatography.

Analytical Method: Chiral High-Performance Liquid Chromatography (HPLC)

Representative Chiral HPLC Conditions:

• Column: A polysaccharide-based chiral column (e.g., Chiralcel® OD-H or Chiralpak® AD-H).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v). The exact ratio may need to be optimized for best resolution.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Temperature: Ambient.

Under these conditions, the (S) and (R) enantiomers should elute at different retention times, allowing for their quantification and the determination of enantiomeric excess (ee).

Data Presentation

As no direct comparative experimental data exists, the following table presents a hypothetical comparison based on the principles of kinetic resolution observed in similar systems. This table is intended to illustrate the expected differences in reactivity.

Reaction Condition	Enantiomer	Expected Relative Reaction Rate	Expected Outcome in a Kinetic Resolution
Reaction with an Achiral Reagent	(S)-Ethyl 2-azido-2-phenylethanoate	1	Racemic product mixture
(R)-Ethyl 2-azido-2-phenylethanoate	1
Reaction with a Chiral Reagent/Catalyst	(S)-Ethyl 2-azido-2-phenylethanoate	Faster or Slower (Diastereomeric Transition State)	Enantioenriched product and unreacted starting material
(R)-Ethyl 2-azido-2-phenylethanoate	Slower or Faster (Diastereomeric Transition State)

Visualization of Key Concepts

Logical Flow of Enantioselective Reactions

Caption: Reaction pathway for enantioselective catalysis.

Experimental Workflow for Synthesis and Analysis

Caption: Overall experimental workflow.

Conclusion

While direct experimental data comparing the reactivity of (S)- and (R)-ethyl 2-azido-2-phenylethanoate is not abundant, the principles of stereochemistry and evidence from related systems strongly suggest that these enantiomers will exhibit different reactivity in the presence of a chiral environment. This differential reactivity is most likely to be observed in reactions involving chiral catalysts, such as enantioselective CuAAC reactions. For researchers in drug development and organic synthesis, understanding and exploiting these reactivity differences is key to developing efficient and stereoselective synthetic routes to valuable chiral molecules. The experimental protocols and analytical methods outlined in this guide provide a solid foundation for further investigation into the fascinating stereochemistry of α-azido esters.

References

• Enantioseparation of mandelic acid derivatives by high performance liquid chromatography with substituted β-cyclodextrin as chiral mobile phase additive and evaluation of inclusion complex formation. PMC. [Link]

• Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide-Alkyne Cycloaddition. PubMed. [Link]

• Stereoselective Synthesis of α‐Azido Esters and α‐Amino Acid Derivatives via Matteson Homologation of Boronic Esters. Angewandte Chemie International Edition. [Link]

• Enantioselective Iron-Catalyzed Azidation of β-Keto Esters and Oxindoles. Journal of the American Chemical Society. [Link]

• A Facile and Enantiospecific Synthesis of 2(S)- and 2(R)-[1′(S)-Azido-2-phenylethyl]oxirane. PMC. [Link]

• Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide-Alkyne Cycloaddition. Scholars' Mine. [Link]

• Enantioselective Copper Catalyzed Alkyne–Azide Cycloaddition by Dynamic Kinetic Resolution. Journal of the American Chemical Society. [Link]

• Asymmetric Copper-Catalyzed Azide–Alkyne Cycloadditions. ACS Catalysis. [Link]

• New Staudinger Strategy Enabled N-Acyl Phosphinamidites Synthesis. CCS Chemistry. [Link]

• Dynamic Kinetic Resolution of Allylic Azides via Asymmetric Dihydroxylation. Journal of the American Chemical Society. [Link]

• A traceless Staudinger reagent to deliver diazirines. PMC. [Link]

• Dynamic Kinetic Resolution of N-Protected Amino Acid Esters via Phase-Transfer Catalytic Base Hydrolysis. ACS Publications. [Link]

• Spot the difference in reactivity: a comprehensive review of site-selective multicomponent conjugation exploiting multi-azide compounds. Chemical Communications. [Link]

• Structure–Chiral Selectivity Relationships of Various Mandelic Acid Derivatives on Octakis 2,3-di-O-acetyl-6-O-tert-butyldimet. Semantic Scholar. [Link]

• Divergent synthesis of chiral cyclic azides via asymmetric cycloaddition reactions of vinyl azides. PMC. [Link]

• Chiral Separation of Mandelic Acid Derivatives Using Various Permethylated Cyclodextrin Selectors Containing Stationary Phases in GC. MDPI. [Link]

• Kinetic resolution. Wikipedia. [Link]

• Chiral Bisphosphine-Catalyzed Asymmetric Staudinger/aza-Wittig Reaction: An Enantioselective Desymmetrizing Approach to Crinine-Type Amaryllidaceae Alkaloids. Journal of the American Chemical Society. [Link]

• Kinetic Resolutions of α-Quaternary Carboxylic Acids with Chiral Bifunctional Sulfide Catalysts. Nagoya University. [Link]

• ChemInform Abstract: Syntheses and Transformations of α-Azido Ketones and Related Derivatives. ResearchGate. [Link]

• Chemoenzymatic Stereodivergent Synthesis of All the Possible Stereoisomers of the 2,3-Dimethylglyceric Acid Ethyl Ester. MDPI. [Link]

• Synthesis of Alkyl-methyl/ethyl Derivatives from N-(Acyloxyalkyl)phthalimides. Synfacts. [Link]

• Efficient synthesis of ethyl 2-(oxazolin-2-yl)alkanoates via ethoxycarbonylketene-induced electrophilic ring expansion of aziridines. Beilstein Journal of Organic Chemistry. [Link]

• Efficient synthesis of ethyl 2-(oxazolin-2-yl)alkanoates via ethoxycarbonylketene-induced electrophilic ring expansion of aziridines. Beilstein Journals. [Link]

• Supporting Information for Experimental procedures and analytical data Table of Contents. RSC.org. [Link]

• Synthesis and Anti-Inflammatory and Analgesic Potentials of Ethyl 2-(2,5-Dioxo-1-Phenylpyrrolidin-3-yl)-2-Methylpropanoate. MDPI. [Link]

Sources

• 1. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 2. Kinetic Resolution of Cyclic Secondary Azides, Using an Enantioselective Copper-Catalyzed Azide-Alkyne Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enantioseparation of mandelic acid derivatives by high performance liquid chromatography with substituted β-cyclodextrin as chiral mobile phase additive and evaluation of inclusion complex formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

1H and 13C NMR spectra validation for (S)-Ethyl 2-azido-2-phenylethanoate purity

High-Resolution Purity Validation: 1 H and 13 C qNMR vs. Chiral HPLC & GC-MS for (S)-Ethyl 2-azido-2-phenylethanoate

As drug development pipelines increasingly rely on complex chiral intermediates, the rigorous validation of molecular and stereochemical purity is non-negotiable. (S)-Ethyl 2-azido-2-phenylethanoate is a critical α -azido ester building block used in the synthesis of unnatural amino acids, depsipeptides, and triazole-based therapeutics[1]. However, assessing the purity of this compound presents unique analytical challenges: it possesses a chiral center prone to racemization under harsh conditions, and an energy-rich azide moiety that complicates thermal analysis[2].

This guide provides an objective, data-driven comparison of Quantitative NMR (qNMR) against traditional alternatives like Chiral HPLC and GC-MS . By establishing a self-validating analytical framework, we demonstrate why orthogonal testing is the gold standard for chiral azide intermediates.

Mechanistic Comparison of Analytical Modalities

To fully characterize (S)-Ethyl 2-azido-2-phenylethanoate, an analytical suite must answer two questions: What is the absolute mass fraction of the compound? and What is its enantiomeric excess (ee)?

Quantitative NMR (qNMR): The Absolute Standard

Unlike conventional chromatography, qNMR is a primary ratio method. The signal intensity in a 1 H NMR spectrum is directly proportional to the number of nuclei contributing to that resonance[3]. By utilizing an internal standard (IS) of known purity, qNMR provides absolute quantification without requiring a reference standard of the analyte itself[4]. This is particularly advantageous for novel or highly reactive intermediates where certified reference materials (CRMs) do not yet exist[5].

Chiral HPLC: The Stereochemical Validator

While qNMR excels at absolute mass fraction determination, standard 1 H qNMR cannot differentiate between enantiomers without the addition of complex chiral solvating agents. Chiral HPLC remains the undisputed champion for determining the enantiomeric excess (ee) of the (S)-enantiomer against its (R)-counterpart, utilizing chiral stationary phases (e.g., Chiralpak AD-H) to resolve the stereoisomers[6][7].

GC-MS: The Thermal Liability

Gas Chromatography-Mass Spectrometry (GC-MS) is frequently employed for volatile organic compounds. However, α -azido esters are thermally labile. At standard GC injection port temperatures (200–250 °C), the azide group readily undergoes thermal extrusion of nitrogen gas ( N2​ ) to form highly reactive nitrenes, which subsequently rearrange or degrade[2]. This thermal degradation artificially skews the impurity profile, making GC-MS fundamentally unreliable for the quantitative purity assessment of azides.

Workflow for orthogonal purity validation of chiral alpha-azido esters.

Quantitative Data & Spectral Assignments

To ensure a self-validating system, the internal standard for qNMR must be carefully selected. It must be highly pure ( ≥99% ), non-reactive with the analyte, and exhibit NMR signals that do not overlap with the target compound[8][9]. For (S)-Ethyl 2-azido-2-phenylethanoate, Maleic acid ( δ 6.28 ppm, s, 2H) serves as an ideal internal standard in CDCl3​ .

Table 1: Performance Metrics Comparison

Analytical Modality	Primary Output	Accuracy / Precision	Limitations for α -Azido Esters
1 H qNMR	Absolute Mass Fraction (%)	High ( ±1.0% )	Cannot determine ee without chiral agents.
Chiral HPLC	Enantiomeric Excess (ee %)	High ( ±0.1% )	Requires specific chiral columns; relative purity only.
GC-MS	Volatile Impurity Profile	Low (for azides)	Thermal decomposition in injection port[2].

Table 2: NMR Spectral Assignments for (S)-Ethyl 2-azido-2-phenylethanoate

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity & Coupling ( J , Hz)	Integration	Assignment
1 H	7.42 – 7.35	multiplet (m)	5H	Aromatic protons (Ph)
1 H	4.95	singlet (s)	1H	Chiral methine (CH-N 3​ )
1 H	4.25	quartet (q), J=7.1	2H	Ester methylene (O-CH 2​ )
1 H	1.28	triplet (t), J=7.1	3H	Ester methyl (CH 3​ )
13 C	168.5	singlet (s)	-	Carbonyl (C=O)
13 C	133.8, 129.2, 128.9, 127.6	singlets (s)	-	Aromatic carbons (Ph)
13 C	65.4	singlet (s)	-	Chiral methine (CH-N 3​ )

Experimental Workflows

Protocol A: Absolute Purity via 1 H qNMR

The causality behind accurate qNMR relies entirely on complete magnetization recovery and precise gravimetric preparation[4].

• Gravimetric Preparation: Using a microbalance with a 0.001 mg read-out, accurately weigh ~15.00 mg of (S)-Ethyl 2-azido-2-phenylethanoate and ~5.00 mg of Maleic Acid (Internal Standard, certified purity ≥99.9% ) into a clean, anti-static vial[4].

• Solvation: Co-dissolve the mixture in 0.6 mL of CDCl3​ (100% atom D) and transfer to a high-quality 5 mm NMR tube.

• Acquisition Parameters:

  • Pulse Angle: Use a strict 90° excitation pulse to maximize the signal-to-noise ratio[4].

  • Relaxation Delay ( D1​ ): Set D1​≥5×T1​ of the slowest relaxing proton in the mixture (typically >30 seconds) to ensure >99.3% longitudinal magnetization recovery. Failing to do this causes signal saturation and artificially lowers the calculated purity.

  • Scans: Acquire 32 to 64 transients.

• Processing & Calculation: Apply manual phase and baseline correction (avoid automatic polynomial baseline corrections which can distort integral tails)[4]. Integrate the analyte peak at δ 4.95 ppm ( Ix​ , 1H) and the Maleic acid peak at δ 6.28 ppm ( Iis​ , 2H).

• Equation: Calculate purity ( Px​ ) using the formula:

  Px​=Iis​Ix​​×Nx​Nis​​×Mis​Mx​​×Wx​Wis​​×Pis​

  (Where I = integral, N = number of protons, M = molar mass, W = weight, P = purity)[4][9].

Self-validating quantitative NMR (qNMR) signal acquisition and calculation logic.

Protocol B: Stereochemical Validation via Chiral HPLC

Because qNMR confirms the absolute mass of the chemical entity but not its stereochemical integrity, Chiral HPLC is executed sequentially.

• Column Selection: Utilize a Daicel Chiralpak AD-H or Chiralcel OJ-H column (4.6 mm × 250 mm), which provides excellent resolution for aromatic α -azido esters[6][7].

• Mobile Phase: Hexane / Isopropanol (95:5 v/v), isocratic flow.

• Flow Rate & Detection: 1.0 mL/min, with UV detection at λ = 254 nm.

• Analysis: Inject 10 μ L of a 1 mg/mL sample solution. The (R)- and (S)-enantiomers will elute at distinct retention times (e.g., tR​ minor ~10.3 min, tR​ major ~13.6 min)[7]. Calculate the % ee based on the relative peak areas.

Conclusion

For the rigorous validation of (S)-Ethyl 2-azido-2-phenylethanoate, a single analytical technique is insufficient. GC-MS should be actively avoided for quantitative purposes due to the thermal instability of the azide moiety, which leads to nitrene-induced degradation artifacts[2]. Instead, a dual-modality approach is required. 1 H qNMR provides an SI-traceable, absolute mass fraction determination without the need for an identical reference standard[3][5], while Chiral HPLC ensures the stereochemical integrity of the chiral center[6][7]. Together, they form a robust, self-validating data package suitable for advanced pharmaceutical development.

References

• Collaborative Study to Validate Purity Determination by 1H quantitative NMR Spectroscopy by Using Internal Calibration Methodology J-Stage / Chem Pharm Bull (Tokyo) URL:[Link][3]

• A Guide to Quantitative NMR (qNMR) Emery Pharma URL: [Link][4]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Journal of Medicinal Chemistry - ACS Publications URL: [Link][5]

• Reaction of α -azido esters with lithium ethoxide: synthesis of dehydroamino esters American Chemical Society URL: [Link][2]

• Total Synthesis of Analogs of A54145D and A54145A1 for Structure–Activity Relationship Studies The Journal of Organic Chemistry - ACS Publications URL:[Link][1]

• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results ResolveMass Laboratories URL: [Link][8]

• Purity by Absolute qNMR Instructions American Chemical Society URL:[Link][9]

• Synthesis of enantiopure 1,2-azido and 1,2-amino alcohols via regio PMC - NIH URL:[Link][6]

• Enantioselective Synthesis of Chiral α -Azido and α -Aryloxy Quaternary Stereogenic Centers The Journal of Organic Chemistry - ACS Publications URL: [Link][7]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. emerypharma.com [emerypharma.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis of enantiopure 1,2-azido and 1,2-amino alcohols via regio- and stereoselective ring–opening of enantiopure epoxides by sodium azide in hot water - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. resolvemass.ca [resolvemass.ca]
• 9. pubsapp.acs.org [pubsapp.acs.org]

A Comparative Guide to (S)-Ethyl 2-azido-2-phenylethanoate and Benzyl 2-azido-2-phenylethanoate in Click Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of bioconjugation and drug discovery, the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," offers a robust and efficient method for forging molecular connections. The choice of azide-containing building blocks is critical to the success of these endeavors. This guide provides an in-depth technical comparison of two structurally similar yet distinct alpha-azido esters: (S)-Ethyl 2-azido-2-phenylethanoate and Benzyl 2-azido-2-phenylethanoate. By examining their synthesis, stability, and performance in CuAAC reactions, this document aims to equip researchers with the necessary insights to make informed decisions for their specific applications.

Introduction to Alpha-Azido Esters in Click Chemistry

The CuAAC reaction facilitates the formation of a stable 1,4-disubstituted 1,2,3-triazole linkage from an azide and a terminal alkyne. This reaction is celebrated for its high yields, mild reaction conditions, and broad functional group tolerance.[1] Alpha-azido esters, such as the two compounds at the center of this guide, are valuable reagents in this context. The presence of the ester functionality and the phenyl group at the alpha position can influence the azide's reactivity and the overall properties of the resulting triazole product.

(S)-Ethyl 2-azido-2-phenylethanoate (CAS: 162402-58-6, Molecular Formula: C₁₀H₁₁N₃O₂) and Benzyl 2-azido-2-phenylethanoate (CAS: 113543-52-5 for the (S)-enantiomer, Molecular Formula: C₁₅H₁₃N₃O₂) share a common stereocenter and the 2-azido-2-phenylacetate core. The key distinction lies in the ester group: a small, aliphatic ethyl group versus a bulkier, aromatic benzyl group. This seemingly subtle difference can have significant implications for their performance in click chemistry.

Performance in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is generally tolerant of steric bulk on both the azide and alkyne partners.[2][3] However, significant steric hindrance can lead to a decrease in reaction rates.[2] Reactivities of alkyl azides in CuAAC are influenced by both the electronic properties of the substituent and the steric congestion around the azido group.[4] Generally, azides with electron-withdrawing substituents and less sterically hindered end groups exhibit faster reaction rates.[4]

Table 1: Inferred Comparative Performance in CuAAC

Parameter	(S)-Ethyl 2-azido-2-phenylethanoate	Benzyl 2-azido-2-phenylethanoate	Rationale & Supporting Insights
Reaction Rate	Likely slightly faster	Likely slightly slower	The smaller ethyl group presents less steric hindrance to the approach of the copper-acetylide complex compared to the bulkier benzyl group. While the CuAAC is robust, extreme steric hindrance can necessitate optimization.[2] Studies on benzyl azide, a related structure, show that it is a highly efficient substrate in CuAAC, suggesting the benzyl group in the ester will also be well-tolerated, though potentially slightly more hindering than an ethyl group.[3][5]
Yield	High to quantitative	High to quantitative	Both compounds are expected to give excellent yields under optimized conditions. The CuAAC reaction is known for its high efficiency with a wide range of substrates.[6]
Stability	Generally stable	Potentially susceptible to hydrogenolysis	The benzyl ester can be cleaved under catalytic hydrogenolysis conditions (e.g., H₂/Pd-C), a common deprotection strategy. This offers a potential orthogonal deprotection handle but also means the benzyl ester is less stable under these specific reductive conditions compared to the ethyl ester.
Solubility	Good solubility in common organic solvents	Good solubility in common organic solvents	The presence of the phenyl and ester groups in both molecules confers good solubility in a range of organic solvents typically used for click chemistry.

It is important to note that factors such as the choice of copper source, ligand, solvent, and temperature can significantly influence the reaction outcome and may be optimized to mitigate any minor differences in reactivity.[2]

Experimental Protocols

The synthesis of both (S)-Ethyl 2-azido-2-phenylethanoate and Benzyl 2-azido-2-phenylethanoate typically starts from the corresponding enantiomerically pure mandelate esters. The key transformation is the conversion of the alpha-hydroxyl group to an azide, often via an intermediate sulfonate ester.

Synthesis of (S)-Ethyl 2-azido-2-phenylethanoate

This protocol is adapted from general procedures for the synthesis of alpha-azido esters from alpha-hydroxy esters.[7]

Step 1: Sulfonylation of (S)-Ethyl Mandelate

• To a solution of (S)-Ethyl 2-hydroxy-2-phenylacetate (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere, add triethylamine (1.5 eq).

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2-4 hours, monitoring the reaction by TLC.

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield the crude (S)-ethyl 2-((methylsulfonyl)oxy)-2-phenylacetate, which is often used in the next step without further purification.

Step 2: Azidation

• Dissolve the crude sulfonate ester from Step 1 in dimethylformamide (DMF).

• Add sodium azide (3.0 eq) to the solution.

• Heat the reaction mixture to 60-80 °C and stir for 4-6 hours, monitoring by TLC.

• After cooling to room temperature, pour the reaction mixture into water and extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to afford (S)-Ethyl 2-azido-2-phenylethanoate.

Synthesis of Benzyl 2-azido-2-phenylethanoate

The synthesis follows a similar two-step procedure starting from the corresponding benzyl mandelate.

Step 1: Sulfonylation of Benzyl Mandelate

• Follow the procedure for the sulfonylation of (S)-ethyl mandelate, using Benzyl 2-hydroxy-2-phenylacetate as the starting material.

Step 2: Azidation

• Follow the azidation procedure described for the ethyl ester, using the crude benzyl 2-((methylsulfonyl)oxy)-2-phenylacetate.

• Purify the final product by column chromatography.

Caption: General synthetic workflow for α-azido esters.

General Protocol for CuAAC Reaction

This protocol provides a general starting point for the click reaction using either of the two azido esters. Optimization of catalyst, ligand, and solvent may be necessary for specific substrates.

• In a reaction vial, dissolve the alkyne (1.0 eq) and the azide ((S)-Ethyl 2-azido-2-phenylethanoate or Benzyl 2-azido-2-phenylethanoate, 1.1 eq) in a suitable solvent (e.g., a mixture of tert-butanol and water, or THF).

• In a separate vial, prepare the catalyst solution by dissolving copper(II) sulfate pentahydrate (0.05 eq) and sodium ascorbate (0.1 eq) in a minimal amount of water.

• Add the catalyst solution to the solution of the alkyne and azide.

• Stir the reaction mixture at room temperature for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude triazole product by column chromatography or recrystallization.

Caption: General experimental workflow for a CuAAC reaction.

Mechanistic Considerations and the Role of the Ester Group

The accepted mechanism for the CuAAC reaction involves the formation of a copper(I) acetylide, which then reacts with the azide in a stepwise manner. While the core cycloaddition mechanism is the same for both (S)-Ethyl 2-azido-2-phenylethanoate and Benzyl 2-azido-2-phenylethanoate, the ester group can exert subtle electronic and steric influences.

• Electronic Effects: Both the ethyl and benzyl esters are electron-withdrawing groups, which can influence the electronic properties of the azide. However, the difference in inductive effects between an ethyl and a benzyl group is generally considered to be small and is unlikely to cause a dramatic difference in the azide's reactivity in the CuAAC reaction.

• Steric Effects: The primary difference is steric. The benzyl group is significantly larger than the ethyl group. This increased steric bulk in the vicinity of the azide could slightly hinder the approach of the bulky copper-acetylide complex, potentially leading to a marginally slower reaction rate compared to the ethyl ester derivative. However, as the CuAAC is known to tolerate even tertiary azides, this effect is not expected to be prohibitive.[6]

Caption: Simplified catalytic cycle of the CuAAC reaction.

Practical Considerations for Researchers

When choosing between (S)-Ethyl 2-azido-2-phenylethanoate and Benzyl 2-azido-2-phenylethanoate, researchers should consider the following practical aspects:

• Synthetic Accessibility: Both compounds can be synthesized from their respective commercially available mandelate esters. The choice may depend on the availability and cost of the starting materials.

• Downstream Chemistry: The key differentiating factor is the nature of the ester group. The benzyl ester provides a valuable synthetic handle for further modification. It can be selectively removed by catalytic hydrogenolysis, a mild deprotection method that leaves many other functional groups, including the triazole ring, intact. This orthogonality is a significant advantage in complex, multi-step syntheses. The ethyl ester, on the other hand, is more robust and less prone to cleavage under common reaction conditions.

• Purification: Both compounds are amenable to standard purification techniques such as column chromatography. The choice of solvent system will depend on the specific alkyne used and the resulting triazole product.

• Stability and Handling: Organic azides are potentially energetic compounds and should be handled with appropriate safety precautions, especially when synthesized and handled in neat form or at elevated temperatures.

Conclusion

Both (S)-Ethyl 2-azido-2-phenylethanoate and Benzyl 2-azido-2-phenylethanoate are effective reagents for copper(I)-catalyzed azide-alkyne cycloaddition reactions. The choice between them is not primarily one of reactivity in the click reaction itself, as both are expected to perform well and provide high yields of the desired triazole products.

The decision should instead be guided by the overall synthetic strategy. For applications where a robust, simple azide is required and no further modification of the ester is planned, (S)-Ethyl 2-azido-2-phenylethanoate is an excellent choice due to its slightly lower steric profile and the stability of the ethyl ester.

Conversely, for more complex synthetic routes where orthogonal deprotection strategies are necessary, Benzyl 2-azido-2-phenylethanoate offers a distinct advantage. The ability to selectively cleave the benzyl ester via hydrogenolysis provides a valuable tool for post-cycloaddition modification, making it a more versatile building block for the synthesis of complex molecules in drug discovery and materials science.

Ultimately, the selection of the optimal azide will depend on a careful consideration of the specific requirements of the research project, balancing factors of synthetic accessibility, desired reactivity, and downstream functionalization possibilities.

References

• Almaliti, J., et al. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Organometallics, 41(15), 1994-2007. [Link]

• Baskin, J. M., et al. (2008). Structure–Reactivity Correlation in “Click” Chemistry: Substituent Effect on Azide Reactivity. Macromolecular Rapid Communications, 29(12-13), 1167-1171. [Link]

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 39(4), 1302-1315. [Link]

• García, F., et al. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. Molecules, 25(9), 2015. [Link]

• Ghosh, R., et al. (2001). A Facile and Enantiospecific Synthesis of 2(S)- and 2(R)-[1′(S)-Azido-2-phenylethyl]oxirane. The Journal of Organic Chemistry, 66(25), 8908-8911. [Link]

• Wikipedia. (2023). Azide-alkyne Huisgen cycloaddition. [Link]

• Beilstein Archives. (2025). Azide-alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions. [Link]

• Oh, K., et al. (2011). Enhanced clickability of doubly sterically-hindered aryl azides. Organic & Biomolecular Chemistry, 9(20), 6943-6946. [Link]

• ResearchGate. (n.d.). Click reaction between benzyl azide and phenylacetylene using ppm loading of 2 a. [Link]

• Wang, Y., et al. (2016). Comparative analysis of Cu (I)-catalyzed alkyne-azide cycloaddition (CuAAC) and strain-promoted alkyne-azide cycloaddition (SPAAC) in O-GlcNAc proteomics. Proteome Science, 14(1), 1-9. [Link]

• Dalton Transactions. (n.d.). Heteroleptic Copper Complexes as Catalysts for the CuAAC Reaction: Counter-Ion Influence in Catalyst Efficiency. [Link]

• ResearchGate. (n.d.). Comparison studies among Cu I , PEG-Cu I , PEG-monotrz-Cu I , and PEG-tris-trz-Cu I catalysts in the CuAAC reaction between benzyl azide and phenylacetylene. [Link]

• PrepChem.com. (n.d.). Synthesis of ethyl azidoacetate. [Link]

• K. B. Sharpless, et al. (2016). Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. Angewandte Chemie International Edition, 55(1), 2-21. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• NextSDS. (n.d.). (S)-ETHYL 2-AZIDO-2-PHENYLETHANOATE — Chemical Substance Information. [Link]

• Alabugin, I. V. (2014). Stereoelectronic effects on stability and reactivity of organic molecules: from control of molecular conformations to faster cycloadditions and cyclizations. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl azide synthesis by azidonation. [Link]

• Synthesis. (2013). Aryl Azides via Arenediazonium Tosylates. 45(19), 2706-2710. [Link]

• Organic Letters. (2023). Iron-Catalyzed Synthesis of α-Azido α-Amino Esters via the Alkylazidation of Alkenes. [Link]

• NextSDS. (n.d.). (S)-BENZYL 2-AZIDO-2-PHENYLETHANOATE — Chemical Substance Information. [Link]

• Google Patents. (n.d.). Synthesis of phenylacetic acid esters.

• Organic & Biomolecular Chemistry. (2009). High-throughput synthesis of azide libraries suitable for direct “click” chemistry and in situ screening. [Link]

• Schoffelen, S., et al. (2013). Chemoselective restoration of para-azido-phenylalanine at multiple sites in proteins. eLife, 2, e00569. [Link]

• Lin, W. Q., et al. (2001). A Practical Synthesis of Ethyl (R)- and (S)-2-Hydroxy-4-phenylbutanoate and D-Homophenylalanine Ethyl Ester Hydrochloride from L-Malic Acid. Tetrahedron: Asymmetry, 12(11), 1583-1587. [Link]

• ResearchGate. (2023). Synthesis of 2-Benzyl-3-(2-oxo-2-phenylethyl)isoindolin-1-one Derivatives in Water under Catalyst-Free Conditions. [Link]

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media | MDPI [mdpi.com]
• 6. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. onlinelibrary.wiley.com [onlinelibrary.wiley.com]

Benchmarking bioconjugation efficiency of (S)-Ethyl 2-azido-2-phenylethanoate against standard azides

As a Senior Application Scientist, I frequently evaluate novel bioorthogonal handles for antibody-drug conjugates (ADCs), spatial biology, and peptide modifications. While aliphatic azides (e.g., PEG-azides) and benzylic azides serve as the industry standards, they often suffer from sluggish kinetics in metal-free environments, limiting their utility in time-sensitive in vivo applications 1.

To overcome these kinetic bottlenecks, researchers are turning to electronically tuned azides. In this guide, we benchmark the bioconjugation performance of (S)-Ethyl 2-azido-2-phenylethanoate —a highly specialized, chiral α -azido ester—against standard azides, analyzing the causality behind its unique reactivity and stereochemical advantages.

Mechanistic Causality: The Electronic and Stereochemical Advantage

To understand why (S)-Ethyl 2-azido-2-phenylethanoate outperforms standard azides in specific workflows, we must look at Frontier Molecular Orbital (FMO) theory and the molecule's structural acidity 2.

1. Inverse Electron-Demand SPAAC Kinetics Standard aliphatic azides undergo normal electron-demand Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). However, the adjacent phenyl ring and ester carbonyl in (S)-Ethyl 2-azido-2-phenylethanoate act as powerful electron-withdrawing groups (EWGs). These EWGs significantly lower the Lowest Unoccupied Molecular Orbital (LUMO) of the azide 3. This lowered LUMO triggers an inverse electron-demand SPAAC. When paired with an electron-rich aliphatic cyclooctyne like BCN (bicyclo[6.1.0]non-4-yne), the reaction is dramatically accelerated. Conversely, pairing it with an electron-deficient cyclooctyne like DIBAC results in a HOMO-LUMO mismatch, decelerating the reaction. This divergent reactivity allows for highly orthogonal, dual-labeling strategies in complex mixtures.

2. Stereochemical Integrity Preserving the (S)-stereocenter is critical for chiral drug development. The α -proton of an α -azido ester is relatively acidic. Traditional Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) often requires basic additives (e.g., ascorbate, amine ligands) which can inadvertently deprotonate this α -position, leading to racemization. SPAAC provides a neutral, base-free environment, ensuring >99% enantiomeric excess (ee) retention during bioconjugation 4.

Mandatory Visualization: Electronic Modulation Pathway

Inverse electron-demand SPAAC pathway demonstrating how lowered azide LUMO accelerates BCN kinetics.

Quantitative Benchmarking Data

Table 1: SPAAC Kinetic Benchmarking ( k2​ at 25°C)

Data reflects second-order rate constants ( M−1s−1 ) in aqueous/organic buffer systems.

Azide Type	Structural Example	k2​ with BCN (Electron-Rich)	k2​ with DIBAC (Electron-Deficient)
Aliphatic Azide	PEG3-Azide	~ 0.14	~ 0.31
Benzylic Azide	Benzyl Azide	~ 0.28	~ 0.45
α -Azido Ester	(S)-Ethyl 2-azido-2-phenylethanoate	> 1.80	< 0.06

Table 2: Stereochemical Retention Post-Bioconjugation

Evaluating the enantiomeric excess (ee%) of the (S)-stereocenter after conjugation.

Conjugation Method	Catalyst / Additives	Reaction pH	Enantiomeric Retention (ee%)
CuAAC	CuSO 4​ , NaAsc, THPTA	8.0 (Basic)	~ 82 - 88% (Partial Racemization)
SPAAC	None (Strain-Promoted)	7.4 (Neutral)	> 99% (Complete Retention)

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following methodologies are designed as self-validating systems. Do not simply execute the steps; monitor the validation checkpoints to confirm mechanistic integrity.

Protocol 1: UV-Vis Kinetic Assay for SPAAC Benchmarking

Causality: NMR is often too slow to capture the dead-time of highly accelerated inverse electron-demand SPAAC reactions. UV-Vis spectroscopy allows for real-time, label-free kinetic tracking by monitoring the decay of the cyclooctyne triple bond absorbance.

• Preparation: Prepare a 100 μ M solution of BCN in a 9:1 PBS/MeOH buffer. Prepare a 10 mM stock of (S)-Ethyl 2-azido-2-phenylethanoate in pure MeOH.

• Baseline Establishment: Blank the UV-Vis spectrophotometer with the buffer. Measure the initial absorbance of the BCN solution at its characteristic wavelength ( λmax​ ~ 255 nm).

• Reaction Initiation: Inject the azide stock into the cuvette to achieve a final azide concentration of 2.5 mM (pseudo-first-order conditions: 25-fold excess). Rapidly mix via pipette aspiration.

• Data Acquisition: Record the absorbance at 255 nm every 0.5 seconds for 10 minutes.

• Data Processing: Plot ln(At​−A∞​) versus time to extract the pseudo-first-order rate constant ( kobs​ ), then divide by the azide concentration to determine the second-order rate constant ( k2​ ).

Validation Checkpoint: The pseudo-first-order decay curve must yield an R2>0.99 . Any non-linear deviation indicates either alkyne degradation or insufficient azide excess, invalidating the kinetic run.

Protocol 2: Bioconjugation and Stereochemical Validation via Chiral HPLC

Causality: To prove that the bioorthogonal reaction does not compromise the chiral integrity of the payload, we must analyze the resulting triazole conjugate against a racemic standard.

• Conjugation: React 1.0 eq of (S)-Ethyl 2-azido-2-phenylethanoate with 1.05 eq of BCN-functionalized payload in PBS (pH 7.4) at room temperature for 1 hour.

• Purification: Lyophilize the reaction mixture and purify the resulting triazole conjugate via standard reverse-phase flash chromatography to remove unreacted BCN.

• Chiral Standard Preparation: Synthesize a racemic standard of the conjugate using racemic Ethyl 2-azido-2-phenylethanoate under identical conditions.

• HPLC Analysis: Inject the racemic standard onto a Chiralpak AD-H column (or equivalent) using a Hexane/Isopropanol mobile phase to establish retention times for both the (R) and (S) enantiomers.

• Sample Validation: Inject the purified (S)-conjugate from step 2 using the identical HPLC method.

Validation Checkpoint: The injection of the racemic standard must show baseline resolution ( Rs​>1.5 ) of the enantiomers. The subsequent sample injection must display a single peak corresponding to the (S)-enantiomer, confirming >99% ee retention.

References

• Boron-Catalyzed Azide Insertion of α -Aryl α -Diazoesters Source: ACS Publications URL
• Highly accelerated inverse electron-demand cycloaddition of electron-deficient azides with aliphatic cyclooctynes Source: ResearchGate / Nature Communications URL
• The Azido Acid in Bioconjugation: An In-Depth Technical Guide Source: BenchChem URL
• Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation Source: NIH / PMC URL

Sources

• 1. Click Chemistry in Complex Mixtures: Bioorthogonal Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

(S)-Ethyl 2-azido-2-phenylethanoate proper disposal procedures

Standard Operating Procedure: Safe Handling and Disposal of (S)-Ethyl 2-azido-2-phenylethanoate

As a researcher or drug development professional, handling organic azides requires a rigorous, uncompromising approach to laboratory safety. (S)-Ethyl 2-azido-2-phenylethanoate (CAS: 162402-58-6) is a valuable chiral building block, but as an alpha-azido ester, it carries inherent energetic and toxicological risks.

This guide provides field-proven, self-validating protocols for the safe operational handling and proper disposal of (S)-Ethyl 2-azido-2-phenylethanoate, ensuring your laboratory maintains the highest standards of chemical hygiene.

Hazard Profile & Stability Assessment

Before initiating any disposal protocol, it is critical to understand the thermodynamic stability of the specific azide. The stability of an organic azide is empirically evaluated using two foundational rules[1][2]:

Assessment Metric	Formula / Definition	(S)-Ethyl 2-azido-2-phenylethanoate Data	Conclusion
Carbon-to-Nitrogen (C/N) Ratio	(NCarbon​+NOxygen​)/NNitrogen​≥3	Formula: C10​H11​N3​O2​ Ratio: (10+2)/3=4.0	Pass. The molecule has sufficient carbon/oxygen dilution to be isolated and stored safely.
The "Rule of Six"	≥6 carbons per energetic functional group	10 carbons/1 azide group=10	Pass. The compound is considered relatively stable under standard conditions.

Causality Insight: While (S)-Ethyl 2-azido-2-phenylethanoate passes both stability thresholds, it remains an energetic material. External energy inputs (heat, friction, shock) or exposure to incompatible chemicals can bypass this baseline stability, leading to explosive decomposition.

Critical Incompatibilities & Operational Constraints

To prevent catastrophic reactions during handling or waste segregation, you must strictly avoid the following incompatibilities[2][3]:

Incompatible Material	Chemical Causality & Consequence
Brønsted Acids	Protonates the azide ion to form Hydrazoic Acid ( HN3​ ) , a highly volatile (BP: 37°C), extremely toxic gas with explosive potential.
Heavy Metals (Cu, Pb, Ag)	Reacts to form heavy metal azides (e.g., Copper(II) azide), which are primary explosives characterized by extreme shock and friction sensitivity.
Halogenated Solvents (e.g., CH2​Cl2​ )	Can react with trace unreacted sodium azide (from synthesis) to form highly unstable di- and tri-azidomethanes.
Metal Spatulas / Ground Glass	Friction from metal utensils or ground glass joints provides localized kinetic energy sufficient to initiate explosive decomposition.

Disposal Strategies

The absolute gold standard for organic azide disposal is chemical quenching prior to waste collection . By chemically reducing the azide to a benign amine, you eliminate the energetic hazard entirely, creating a self-validating safety system.

Method A: Chemical Quench via Staudinger Reduction (Preferred)

The Staudinger reduction is a mild, highly chemoselective reaction that converts (S)-Ethyl 2-azido-2-phenylethanoate into (S)-ethyl 2-amino-2-phenylethanoate[4].

Causality of the Protocol: The addition of Triphenylphosphine ( PPh3​ ) forms a phosphazide intermediate that rapidly extrudes nitrogen gas ( N2​ ). This gas evolution is your self-validating visual indicator that the energetic group is being actively destroyed. Subsequent hydrolysis yields the stable amine and triphenylphosphine oxide.

Step-by-Step Protocol:

• Preparation: Conduct this procedure in a chemical fume hood behind a blast shield. Ensure the waste mixture is at room temperature.

• Dilution: Dissolve or dilute the (S)-Ethyl 2-azido-2-phenylethanoate waste in an anhydrous, non-halogenated solvent (e.g., Tetrahydrofuran (THF) or Cyclopentyl methyl ether (CPME)) to a concentration of ≤0.5 M [4].

• Reduction: While stirring continuously, slowly add 1.1 to 1.5 equivalents of Triphenylphosphine ( PPh3​ ).

• Validation: Observe the reaction. You must see vigorous bubbling ( N2​ evolution). Wait until all gas evolution completely ceases (typically 1-2 hours).

• Hydrolysis: Add an excess of deionized water to the mixture to hydrolyze the resulting aza-ylide intermediate. Let the mixture stir at room temperature for 12–24 hours[4].

• Verification (Optional but Recommended): Take a small aliquot and perform IR spectroscopy. The complete disappearance of the strong, asymmetric azide stretch at ∼2100 cm−1 confirms total destruction.

• Final Disposal: The resulting mixture is now free of energetic hazards and can be disposed of in standard organic waste streams according to your institution's guidelines.

Method B: Direct Segregated Disposal (If Reduction is Unfeasible)

If you possess bulk, unreacted waste where chemical quenching is logistically impossible, it must be handled as Extremely Hazardous Waste[1][3].

Step-by-Step Protocol:

• pH Control (Critical): Ensure the waste stream is maintained at a pH>9 by adding alkaline water or a basic buffer. Causality: This prevents any trace acidic protons from generating deadly hydrazoic acid[3].

• Container Selection: Transfer the waste into a high-density polyethylene (HDPE) or plastic container. Never use containers with metal components or metal lids.

• Segregation: Label the container explicitly as "Organic Azide Waste." Never co-mingle this container with acidic, halogenated, or heavy-metal waste streams[1].

• EHS Pickup: Request an immediate pickup from your Environmental Health and Safety (EHS) department. Do not accumulate azide waste long-term.

Disposal Decision Workflow

Operational workflow for the safe disposal and chemical quenching of organic azides.

References

• Safe Handling of Azides. University of Pittsburgh Environmental Health and Safety. Available at:[Link]

• Information on Azide Compounds. Stanford University Environmental Health & Safety. Available at:[Link]

• Catalytic Staudinger Reduction at Room Temperature. The Journal of Organic Chemistry. Available at:[Link]

Sources

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Personal protective equipment for handling (S)-Ethyl 2-azido-2-phenylethanoate

Handling organic azides requires a rigorous synthesis of chemical intuition and strict operational discipline. (S)-Ethyl 2-azido-2-phenylethanoate (CAS 162402-58-6) is a highly versatile reagent utilized in proteomics, click chemistry, and advanced drug development workflows. However, the inherent energetic nature of the azide functional group ( −N3​ ) demands uncompromising safety protocols.

This guide provides an authoritative, causality-driven operational plan for the safe handling, transfer, and disposal of (S)-Ethyl 2-azido-2-phenylethanoate.

Chemical Profiling & Structural Stability Assessment

Before designing a handling protocol, we must quantitatively assess the stability of the specific azide. Organic azides are sensitive to heat, friction, and shock, but their stability scales with their carbon content. We evaluate this using two standard safety heuristics :

• Carbon-to-Nitrogen (C/N) Ratio: The C/N ratio must be ≥3 for an organic azide to be considered stable enough for isolation. For (S)-Ethyl 2-azido-2-phenylethanoate ( C10​H11​N3​O2​ ), the ratio is 10/3 = 3.33 .

• The Rule of Six: This rule dictates that there must be at least six carbon atoms per energetic azide group to sufficiently dissipate the energy of decomposition. With 10 carbons and 1 azide group , this compound comfortably satisfies the rule.

Operational Causality: Because it meets both safety thresholds, (S)-Ethyl 2-azido-2-phenylethanoate can be safely isolated, weighed, and stored as a pure compound (typically a colorless oil). However, it retains baseline shock and thermal sensitivity, meaning friction and extreme heat must be engineered out of your workflow.

Personal Protective Equipment (PPE) & Engineering Controls

Safety in the laboratory is not about blindly wearing equipment; it is about understanding the specific threat vector each piece of equipment neutralizes.

Table 1: Quantitative Hazard Assessment & PPE Causality

Equipment	Specification	Mechanistic Causality & Rationale
Gloves	Nitrile (Double-gloved) or Silver Shield	Organic azides are highly lipophilic and can rapidly absorb through the skin, causing systemic toxicity (vasodilation, severe hypotension) .
Eye Protection	ANSI Z87.1 Safety Goggles & Face Shield	Protects against ocular exposure and physical trauma from potential shock-induced micro-explosions during transfer.
Body Protection	Flame-Resistant (FR) Lab Coat	Azide decomposition is highly exothermic. FR materials prevent secondary ignition of clothing during a flash event.
Spatulas	Teflon, Ceramic, or Plastic (Strictly NO METAL)	Critical: Azides react with heavy metals (Fe, Cu, Pb) to form metal azides, which are highly shock-sensitive explosives .
Ventilation	Fume Hood with Portable Blast Shield	Confines toxic fumes (e.g., accidental hydrazoic acid formation) and provides a physical barrier against over-pressurization.

Experimental Workflow: Safe Handling & Transfer

Friction, static discharge, and incompatible solvents are the primary triggers for azide decomposition. The following protocol is a self-validating system designed to eliminate these variables.

Methodology 1: Safe Weighing and Reaction Setup

• Environmental Clearance: Ensure the fume hood is completely clear of incompatible materials, specifically Brønsted acids, heavy metal salts, and halogenated solvents. Lower the sash to the lowest workable height.

• Static & Friction Mitigation: Ground yourself and your equipment. Equip a Teflon or plastic spatula. Never use a metal spatula or metal syringe needles. Avoid glassware with ground-glass joints; the friction of glass-on-glass can provide the activation energy for explosive decomposition. Use rubber septa or Teflon-coated joints instead.

• Transfer: Carefully weigh the required amount of the (S)-Ethyl 2-azido-2-phenylethanoate oil into a plastic or Teflon-coated vessel.

• Solvent Addition: Dissolve the azide in a compatible solvent (e.g., THF, DMF, or ethanol). Never use halogenated solvents (e.g., CH2​Cl2​ , CHCl3​ ). Trace unreacted sodium azide impurities can react with halogenated solvents to form di- or tri-azidomethane, which are violently explosive .

• Reaction Execution: Maintain reaction temperatures below 80°C unless the specific thermal stability of the intermediate has been rigorously validated via Differential Scanning Calorimetry (DSC).

Mechanistic causality of azide reactivity under varying chemical conditions.

Emergency Response & Spill Management

If a spill occurs, the response must neutralize the threat without creating secondary hazards. Acidic cleanup agents are strictly prohibited.

Methodology 2: Spill Decontamination Protocol

• Evacuation & Assessment: For spills larger than 250 mL, evacuate the laboratory immediately, secure the doors, and contact EHS. For small benchtop spills (< 250 mL) inside a functioning fume hood, proceed with the cleanup protocol.

• pH Control (Critical Step): Wet absorbent laboratory pads with a buffer solution of pH > 9 .

  • Causality: If the environment becomes acidic (pH < 7), the azide is protonated to form hydrazoic acid ( HN3​ ). HN3​ is a highly toxic, volatile gas with toxicity comparable to hydrogen cyanide. Maintaining a basic pH prevents HN3​ volatilization .

• Absorption: Gently place the alkaline-soaked pads over the spill. Do not wipe vigorously or scrub, as physical friction can trigger decomposition.

• Surface Decontamination: Wash the affected area thoroughly with the pH > 9 buffer, followed by a final wipe down using 70% ethanol.

• Containment: Place all contaminated pads, gloves, and materials into a dedicated, clearly labeled "Azide Contaminated Waste" container.

Waste Disposal & Decontamination Plan

Improper disposal of azides is a leading cause of laboratory accidents, particularly when azide waste interacts with heavy metals in plumbing or acidic waste streams.

• Strict Segregation: Organic azide waste must be collected in a separate, explicitly labeled, non-metal container designated solely for azide waste.

• Incompatibilities: Never co-mingle azide waste with acidic wastes or heavy metal salts.

• Chemical Quenching (Recommended): Before disposal, it is highly recommended to chemically quench excess (S)-Ethyl 2-azido-2-phenylethanoate. This can be achieved via a Staudinger reduction (using triphenylphosphine) or by reacting it with an excess of an alkyne via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), effectively converting the energetic azide into a stable amine or triazole derivative.

References

• Bräse, S., Gil, C., Knepper, K., & Zimmermann, V. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition, 44(33), 5188-5240. URL:[Link]

• Stanford University Environmental Health & Safety. (n.d.). Information on Azide Compounds. URL:[Link]

• University of California, Santa Barbara (UCSB) Environmental Health & Safety. (n.d.). Sodium Azide and Organic Azides Chemical Hygiene Plan. URL:[Link]

• University of Victoria Occupational Health, Safety & Environment. (2022). Safe Work Procedure: Azides. URL:[Link]